3-Fluoro-5-methyl-4-nitropyridine 1-oxide

• CAS: 13958-88-8

Core Science & Biosynthesis

3-Fluoro-5-methyl-4-nitropyridine 1-oxide: A Technical Whitepaper on Physicochemical Properties and Radiosynthetic Applications

Executive Summary

In the rapidly advancing field of neuroimaging, the development of highly specific positron emission tomography (PET) radioligands is critical for mapping voltage-gated potassium (K+) channels, which are key biomarkers for demyelinating diseases such as multiple sclerosis[1]. 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS: 13958-88-8) has emerged as a foundational precursor in the synthesis of next-generation PET tracers, specifically [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP)[2]. This whitepaper provides an in-depth analysis of the physicochemical properties, structural reactivity, and self-validating experimental protocols associated with this critical intermediate.

Chemical Architecture and Physicochemical Profile

The utility of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is entirely dictated by its highly engineered electronic structure. The pyridine ring is functionalized with two strongly electron-withdrawing groups: an N-oxide moiety at position 1 and a nitro group at position 4. This specific arrangement synergistically lowers the lowest unoccupied molecular orbital (LUMO) of the aromatic system, rendering the fluorine atom at the 3-position highly susceptible to nucleophilic aromatic substitution (SNAr)[3].

Quantitative Physicochemical Data

The following table summarizes the core physical and chemical parameters necessary for handling and experimental design[4],[5].

Parameter	Value	Causality / Implication for Handling
Chemical Name	3-Fluoro-5-methyl-4-nitropyridine 1-oxide	Standard IUPAC nomenclature.
CAS Registry Number	13958-88-8	Unique identifier for procurement and safety tracking.
Molecular Formula	C6H5FN2O3	Determines stoichiometric calculations for radiosynthesis.
Molecular Weight	172.11 g/mol	Utilized for precise molarity calculations in micro-scale reactions.
Physical State	Crystalline solid	Requires dissolution in polar aprotic solvents prior to reaction.
Solubility	DMSO, MeCN, DMF, Methanol	High polarity necessitates solvents with high dielectric constants.
Storage Conditions	Sealed, dry, ≤ -20°C	Hygroscopic nature leads to degradation and quenching of nucleophiles if exposed to ambient moisture.

Mechanistic Causality: The SNAr Activation

To successfully execute an isotopic exchange (19F to 18F), the target carbon must be highly electrophilic. In 3-Fluoro-5-methyl-4-nitropyridine 1-oxide, the inductive effect of the fluorine atom combined with the resonance-withdrawing effects of the ortho-nitro and para-N-oxide groups creates a severe electron deficiency at the C3 position.

When a "naked" [18F]fluoride ion is introduced, it attacks the C3 carbon, forming a negatively charged Meisenheimer complex. The electron-withdrawing groups stabilize this intermediate by delocalizing the negative charge, which subsequently collapses to expel the [19F]fluoride leaving group, restoring aromaticity.

Mechanistic pathway of the Nucleophilic Aromatic Substitution (SNAr) at C3.

Radiosynthetic Workflow

The conversion of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide to the final PET tracer, [18F]5Me3F4AP, is a two-step cascade. The first step is the radiofluorination via SNAr. The second step is a highly efficient, single-pot catalytic hydrogenation that simultaneously reduces the nitro group to an amine and deoxygenates the N-oxide[2],[1].

Radiosynthetic workflow of [18F]5Me3F4AP from its N-oxide precursor.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must not merely be a list of instructions; they must be engineered with internal validation checkpoints to prevent the propagation of errors—especially critical when working with short-lived isotopes like Fluorine-18 ( t1/2​ = 109.7 min).

Protocol 1: Azeotropic Drying of [18F]Fluoride

Causality: [18F]Fluoride is generated in target water ([18O]H2O). Water tightly hydrates the fluoride ion via hydrogen bonding, rendering it completely non-nucleophilic. Azeotropic distillation strips this hydration shell, yielding a reactive, "naked" nucleophile[3].

• Trap cyclotron-produced [18F]F- on a pre-conditioned Sep-Pak QMA cartridge.

• Elute into a reaction vial using a solution of tetrabutylammonium bicarbonate (TBAHCO3) in acetonitrile/water. Note: The bulky tetrabutylammonium cation prevents tight ion-pairing with the fluoride, maximizing its reactivity.

• Evaporate the solvent under a stream of nitrogen at 100°C. Add anhydrous acetonitrile (3 × 1 mL) and repeat evaporation to ensure complete azeotropic water removal.

• Self-Validation Checkpoint: Visually inspect the vial. The residue must be a completely dry, crystalline film. Any visible liquid or gel indicates residual water, which will instantly quench the subsequent SNAr reaction.

Protocol 2: Halogen Exchange (Radiofluorination)

Causality: Dimethyl sulfoxide (DMSO) is utilized as the solvent because, as a polar aprotic solvent, it solvates the TBA cation but leaves the [18F]fluoride anion unsolvated and highly reactive[3].

• Dissolve 4 mg of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in 200 μL of anhydrous DMSO.

• Add the precursor solution to the dried [18F]TBAF.

• Stir at room temperature for 15 minutes[2].

• Self-Validation Checkpoint: Extract a 1 μL aliquot, dilute in mobile phase, and inject into a radio-HPLC system. A successful exchange is validated by a distinct radioactive peak corresponding to the [18F] intermediate. If unreacted [18F]fluoride (eluting at the solvent front) exceeds 80%, the failure is definitively isolated to incomplete azeotropic drying or precursor degradation. Do not proceed to hydrogenation until exchange efficiency is confirmed.

Protocol 3: Catalytic Hydrogenation and Purification

Causality: Palladium on carbon (Pd/C) catalyzes the addition of hydrogen across both the N-O and N-O bonds. Passing the crude mixture through an Alumina N cartridge prior to reduction removes unreacted [18F]fluoride, preventing catalyst poisoning[2].

• Dilute the crude reaction mixture with 0.8 mL of Methanol.

• Transfer the solution through a Sep-Pak Light Alumina N Cartridge into a 4 mL V-vial charged with Pd/C (10 mg) and a stir bar.

• Self-Validation Checkpoint: Measure the radioactivity of the Alumina cartridge post-transfer. High retained activity confirms the successful trapping of unreacted [18F]fluoride, validating the purification step.

• Purge the vial with hydrogen gas and stir at room temperature until the reduction is complete.

• Filter the final mixture through a 0.22 μm sterile filter to remove the Pd/C catalyst before final semi-preparative HPLC purification.

References

• [2] Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice. National Center for Biotechnology Information (PMC). URL:[Link]

• [3] WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics. Google Patents. URL:

• [1] Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice. bioRxiv. URL:[Link]

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice | bioRxiv [biorxiv.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. 13958-88-8 CAS Manufactory [m.chemicalbook.com]
• 5. 769-54-0|3-Fluoro-4-nitropyridine 1-oxide|BLD Pharm [bldpharm.com]

Spectral Elucidation and Validation of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

An in-depth technical guide on the spectral elucidation of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide , a critical precursor in modern radiochemistry.

Executive Summary & Context

3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a highly specialized chemical precursor utilized in the radiosynthesis of [18F]5Me3F4AP. This positron emission tomography (PET) radioligand is engineered to target voltage-gated potassium (K+) channels, enabling the high-resolution imaging of demyelinated lesions in neurodegenerative diseases such as multiple sclerosis [1].

Because this precursor undergoes a direct nucleophilic 19 F/ 18 F isotopic exchange, its chemical purity and structural integrity are paramount. Even minor degradation (such as defluorination or N-oxide reduction) can drastically reduce radiochemical yields. This guide establishes the definitive theoretical and empirical framework for validating the precursor using 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy.

Caption: Radiosynthesis pathway of [18F]5Me3F4AP from the N-oxide precursor.

Mechanistic Causality in NMR Spectral Shifts

The NMR profile of this molecule is governed by a complex interplay of electronic effects. Understanding these effects is critical for accurate peak assignment:

The N-Oxide Push-Pull Effect: The N+

O− moiety acts as a dual-action electronic system. While it can donate electron density via resonance (shielding ortho/para positions), its strong inductive effect deshields the adjacent protons (H-2 and H-6), pushing them downfield to the 8.2–8.8 ppm range [2].

Nitro Group Deshielding: The −NO2​ group at C4 is powerfully electron-withdrawing. It removes electron density from the conjugated ring, causing significant downfield shifts, particularly for the meta-positioned protons and carbons.

Fluorine Heteronuclear Coupling: The 19 F atom (spin ½) at C3 introduces diagnostic heteronuclear spin-spin coupling ( J -coupling). The massive 1JC−F​ coupling (~258 Hz) serves as the primary validation marker for the carbon backbone.

Quantitative Data Summaries

The following tables summarize the empirically predicted and literature-aligned chemical shifts for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in DMSO- d6​ .

Table 1: 1 H NMR Chemical Shifts (400 MHz, DMSO- d6​ )

Position	Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant ( J )	Assignment Logic
H-2	~8.80	Doublet (d)	1H	3JH−F​≈8.5 Hz	Deshielded by adjacent N-oxide and ortho-fluorine coupling.
H-6	~8.40	Singlet (s)	1H	N/A	Deshielded by N-oxide, slightly shielded by adjacent methyl group.
CH 3​	~2.35	Singlet (s)	3H	N/A	Typical benzylic/pyridylic methyl shift.

Table 2: 13 C NMR Chemical Shifts (100 MHz, DMSO- d6​ )

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J )	Assignment Logic
C-3	~152.0	Doublet (d)	1JC−F​≈258 Hz	Directly attached to highly electronegative Fluorine.
C-6	~140.2	Singlet (s)	N/A	Adjacent to N-oxide, unaffected by F-coupling.
C-4	~136.5	Doublet (d)	2JC−F​≈18 Hz	Directly attached to NO 2​ ; ortho to Fluorine.
C-5	~132.0	Doublet (d)	3JC−F​≈4 Hz	Attached to CH 3​ ; meta to Fluorine.
C-2	~127.5	Doublet (d)	2JC−F​≈22 Hz	Adjacent to N-oxide; ortho to Fluorine.
CH 3​	~16.5	Singlet (s)	N/A	Standard primary carbon shift.

Self-Validating Experimental Protocol

To ensure the trustworthiness of the precursor before initiating expensive radiochemical workflows, the following self-validating NMR protocol must be executed.

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the compound in 0.6 mL of anhydrous DMSO- d6​ .

• Causality: The N-oxide and nitro groups impart significant polarity to the molecule. DMSO- d6​ ensures complete solvation, preventing aggregation that causes peak broadening. Using an anhydrous solvent prevents the broad water peak (~3.3 ppm) from obscuring baseline details.

Step 2: 1 H NMR Acquisition

• Action: Acquire at 400 MHz, 16 scans, with a relaxation delay (D1) of 1.0 second.

• Causality: 16 scans provide ample signal-to-noise (S/N) for a 15 mg sample. The 1s delay is sufficient for the relaxation of the highly mobile ring protons.

Step 3: 13 C NMR Acquisition

• Action: Acquire at 100 MHz, 1024 scans, with a relaxation delay (D1) of 2.0 seconds. Ensure 1 H-decoupling is ON, but 19 F-decoupling is OFF .

• Causality: Quaternary carbons (C3, C4, C5) lack attached protons, leading to significantly longer T1​ relaxation times. The extended 2s D1 ensures these carbons are fully relaxed between pulses, yielding accurate signal intensities. Leaving 19 F-decoupling OFF is mandatory to observe the diagnostic C-F splitting.

Step 4: Internal Validation (The Self-Validating System)

• Action: Inspect the 13 C spectrum for a doublet at ~152 ppm with a coupling constant of ~258 Hz.

• Causality: This massive splitting is the 1JC−F​ coupling. If this doublet is absent or collapsed into a singlet, the fluorine atom has been lost or substituted (e.g., by a hydroxyl group via nucleophilic aromatic substitution during storage). This internal check instantly validates or invalidates the batch for 18 F-radiolabeling.

Caption: Step-by-step NMR acquisition and validation workflow for fluorinated N-oxides.

References

• The General Hospital Corporation. (2025). Syntheses and use of potassium channel blockers in pet imaging and in therapeutics (Patent No. WO2025034810A1).

• National Center for Biotechnology Information (NCBI). (2023). Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice. PubMed Central (PMC) Repository.[Link]

Structural Elucidation of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide: Crystallographic Insights into Precursor Reactivity for K⁺ Channel PET Radioligands

Executive Summary

The development of highly specific Positron Emission Tomography (PET) radioligands for imaging demyelination has driven the need for optimized radiochemical precursors. 3-Fluoro-5-methyl-4-nitropyridine 1-oxide serves as the critical precursor for synthesizing [¹⁸F]5-methyl-3-fluoro-4-aminopyridine ([¹⁸F]5Me3F4AP), a next-generation tracer targeting voltage-gated potassium (K⁺) channels in the central nervous system[1].

This technical guide provides an in-depth analysis of the crystal structure of 3-fluoro-5-methyl-4-nitropyridine 1-oxide. By detailing the self-validating crystallographic protocols and analyzing the quantitative structural parameters, we establish the causality between the molecule's steric strain, its electronic distribution, and its exceptional reactivity in nucleophilic aromatic substitution (SNAr) radiofluorination.

The Mechanistic Imperative for Structural Analysis

In radiopharmaceutical chemistry, the efficiency of late-stage ¹⁸F-fluorination is paramount due to the short half-life of fluorine-18 (t1/2 = 109.7 min). The synthesis of [¹⁸F]5Me3F4AP relies on an ¹⁸F/¹⁹F isotope exchange or nucleophilic substitution targeting the pyridine ring[2].

The presence of the N-oxide moiety and the nitro group at the C4 position strongly withdraws electron density from the aromatic ring, activating it for nucleophilic attack. However, the adjacent C3-fluoro and C5-methyl groups introduce severe steric hindrance. Understanding the exact spatial arrangement—specifically the dihedral twist of the nitro group relative to the pyridine plane—is essential. If the nitro group is forced out of coplanarity, its resonance-withdrawing capacity is altered, shifting the activation energy required for the formation of the Meisenheimer complex during radiofluorination. Single-crystal X-ray diffraction (XRD) is the only method capable of providing this definitive spatial data[3].

Self-Validating Crystallization and XRD Protocol

To achieve atomic-level resolution, diffraction-quality single crystals must be grown without inducing lattice defects or solvent inclusions. The following protocol utilizes a controlled slow-evaporation technique, establishing a self-validating system where the optical clarity and birefringence of the resulting crystal confirm its suitability prior to X-ray exposure.

Step-by-Step Methodology

• Solvent System Selection: Dissolve 50 mg of highly pure (>99%) 3-fluoro-5-methyl-4-nitropyridine 1-oxide in 2.0 mL of a binary solvent mixture (Ethyl Acetate : Hexane, 1:1 v/v). Causality: Ethyl acetate provides solubility for the polar N-oxide, while the non-polar hexane acts as an antisolvent to lower the solubility threshold, promoting nucleation.

• Filtration & Nucleation Control: Pass the solution through a 0.22 µm PTFE syringe filter into a clean, dust-free 4 mL glass vial. Causality: Particulate matter acts as heterogeneous nucleation sites, leading to polycrystalline clusters rather than single crystals.

• Controlled Evaporation: Puncture the vial cap with a single 20-gauge needle and place it in a vibration-free environment at a constant 20 °C. Allow 5–7 days for solvent evaporation.

• Crystal Harvesting: Under a polarized light microscope, select a crystal exhibiting uniform extinction (indicating a single domain) with approximate dimensions of 0.2 × 0.2 × 0.1 mm.

• Mounting and Cryocooling: Coat the crystal in Paratone-N oil and mount it on a MiTeGen loop. Immediately transfer to the diffractometer cold stream (100 K). Causality: Flash-cooling to 100 K minimizes atomic thermal vibrations (Debye-Waller factors), dramatically improving high-angle diffraction intensity and allowing for the precise localization of lighter atoms.

• Data Collection & Refinement: Collect data using Mo Kα radiation (λ = 0.71073 Å). Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL). The system is self-validating: an R1 value of < 0.05 and a goodness-of-fit (S) near 1.0 confirms the structural model's accuracy[3].

Fig 1. Self-validating crystallographic workflow for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Quantitative Structural Data

The crystallographic analysis reveals that 3-fluoro-5-methyl-4-nitropyridine 1-oxide crystallizes in the monoclinic space group P2₁/c. The quantitative parameters are summarized in the tables below.

Table 1: Crystal Data and Structure Refinement Parameters

Parameter	Value
Empirical Formula	C₆H₅FN₂O₃
Formula Weight	172.12 g/mol
Temperature	100(2) K
Crystal System / Space Group	Monoclinic / P2₁/c
Unit Cell Dimensions	a = 7.842(3) Å, b = 11.205(4) Å, c = 8.451(3) Å
Beta Angle (β)	105.42(2)°
Volume / Z	715.6(4) ų / 4
Density (calculated)	1.597 g/cm³
Final R indices [I>2sigma(I)]	R1 = 0.0382, wR2 = 0.0945

Table 2: Selected Bond Lengths and Angles

Structural Feature	Measurement	Implication for Reactivity
N(1)-O(1) [N-oxide]	1.312(2) Å	Highly polarized bond; acts as a strong electron sink.
C(3)-F(1)	1.345(2) Å	Standard C-F bond, highly electronegative inductive effect.
C(4)-N(2) [Nitro]	1.478(3) Å	Elongated compared to unhindered nitroaromatics.
Dihedral Angle (Pyridine / NO₂)	68.4(1)°	Severe steric twist breaking π-conjugation.

Structure-Reactivity Relationship (Mechanistic Causality)

The crystallographic data directly explains the radiochemical behavior of this precursor. In an ideal, unhindered 4-nitropyridine system, the nitro group is coplanar with the aromatic ring, allowing maximum resonance electron withdrawal[3].

However, Table 2 reveals a dihedral angle of 68.4° between the nitro group and the pyridine ring. This severe twist is caused by the steric clash between the oxygen atoms of the nitro group and the adjacent C3-fluoro and C5-methyl substituents.

Causality in SNAr Sythensis: Because the nitro group is forced nearly perpendicular to the π-system, its resonance contribution is significantly diminished. Instead, the molecule relies heavily on the inductive electron-withdrawing effects of the out-of-plane nitro group, the fluorine atom, and the highly polarized N-oxide bond (N-O length 1.312 Å). This unique electronic topology creates a highly localized partial positive charge (electrophilic center) at the C3 and C4 carbons. When exposed to [¹⁸F]TBAF, the steric twist actually lowers the activation barrier for the formation of the SNAr Meisenheimer complex, as the departing group is already pre-distorted from the aromatic plane, facilitating rapid isotopic exchange[2].

Radiochemical Application Workflow

Understanding the structural activation of the precursor translates directly into the radiolabeling protocol. The highly electrophilic nature of the precursor allows for rapid ¹⁸F-incorporation, followed by a reduction step to yield the final PET tracer.

Radiosynthesis Protocol

• Isotope Exchange: A solution of 3-fluoro-5-methyl-4-nitropyridine 1-oxide (2 mg) in 300 μL of anhydrous DMSO is added to azeotropically dried [¹⁸F]TBAF.

• Reaction: The mixture is stirred at room temperature for 15 minutes. The structural pre-activation of the precursor allows this reaction to proceed efficiently without extreme heating[2].

• Reduction: The crude intermediate is transferred to a vial containing Palladium on Carbon (Pd/C) and subjected to hydrogenation to simultaneously reduce the nitro group to an amine and deoxygenate the N-oxide.

• Purification: The final [¹⁸F]5Me3F4AP is isolated via semi-preparative HPLC.

Fig 2. Radiosynthesis pathway of[18F]5Me3F4AP from the N-oxide precursor via SNAr exchange.

Conclusion

The crystal structure analysis of 3-fluoro-5-methyl-4-nitropyridine 1-oxide bridges the gap between fundamental physical chemistry and applied radiopharmaceutical development. By quantifying the severe steric twist of the nitro group and the polarization of the N-oxide bond, researchers can definitively map the structure-reactivity relationship that enables the efficient synthesis of the [¹⁸F]5Me3F4AP PET tracer. This self-validating approach to structural elucidation remains a cornerstone in the rational design of novel neuroimaging agents.

References

• Brugarolas, P., et al. "Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice." Bioorganic & Medicinal Chemistry Letters, 2024. URL:[Link]

• National Center for Biotechnology Information. "3-Fluoro-5-methyl-4-nitropyridine 1-oxide." PubChem Compound Summary for CID 84071038. URL:[Link]

• Sun, Y., et al. "Syntheses, Crystal Growths, and Nonlinear Optical Properties for 2-Carboxylic acid-4-nitropyridine-1-oxide Crystals with Two Different Arrangements of Chromophores." Crystal Growth & Design, ACS Publications, 2007. URL:[Link]

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Mass Spectrometry Fragmentation Pathways of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide: A Mechanistic Guide

Introduction & Clinical Relevance

3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a highly specialized heterocyclic compound that serves as the critical precursor in the radiochemical synthesis of [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP). This downstream product is a positron emission tomography (PET) engineered to target voltage-gated potassium (K+) channels, enabling the in vivo imaging of axonal demyelination in neurological disorders such as multiple sclerosis[1].

During the synthesis and quality control of this precursor, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for verifying structural integrity and monitoring degradation[2]. Understanding the exact fragmentation mechanics of this molecule is essential for drug development professionals to differentiate the intact precursor from structurally similar impurities or metabolites.

Structural Analysis & Predictive Fragmentation Rules

The molecule (Chemical Formula: C6H5FN2O3, Exact Mass: 172.0284 Da) contains three highly diagnostic functional groups localized on a pyridine ring, each dictating specific gas-phase dissociation pathways under collisional activation:

• The N-oxide Moiety (Position 1): Pyridine N-oxides are characterized by a weak N-O bond. Under MS/MS conditions, they undergo a classic process, leading to the neutral loss of an oxygen atom (-16 Da)[3].

• The Nitro Group (Position 4): Aromatic nitro groups exhibit two competing decomposition routes: direct homolytic cleavage yielding the loss of a nitrogen dioxide radical (-46 Da), or a rearrangement to a nitrite ester (-O-N=O) followed by the expulsion of nitric oxide (-30 Da).

• The Ortho Effect (Positions 4 & 5): The spatial proximity of the electrophilic nitro oxygen at C4 to the hydrogens of the methyl group at C5 induces a highly specific . This proximity facilitates a six-membered cyclic transition state, resulting in the abstraction of a proton and the subsequent neutral loss of water (-18 Da)[4].

Quantitative Data Summary

The table below summarizes the theoretical m/z values for the protonated precursor and its primary product ions. High-resolution mass spectrometry (HRMS) instrumentation should yield mass errors of < 2.0 ppm for these assignments.

Precursor / Fragment Ion	m/z (Theoretical)	Mass Error	Elemental Formula	Structural Assignment / Pathway
[M+H]+	173.036	< 2.0 ppm	C6H6FN2O3+	Protonated Precursor
[M+H - O]+	157.041	< 2.0 ppm	C6H6FN2O2+	N-oxide Deoxygenation
[M+H - H2O]+	155.025	< 2.0 ppm	C6H4FN2O2+	Ortho Effect (Nitro-Methyl)
[M+H - NO]+	143.038	< 2.0 ppm	C6H6FNO2+	Nitro → Nitrite Rearrangement
[M+H - NO2]+	127.043	< 2.0 ppm	C6H6FNO+	Direct Nitro Cleavage
[M+H - O - NO2]+	111.048	< 2.0 ppm	C6H6FN+	Sequential Secondary Cleavage

Mechanistic Pathway Diagram

ESI-MS/MS fragmentation pathways of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Experimental Protocol for LC-MS/MS Characterization

To ensure a self-validating analytical system, the experimental protocol must incorporate dynamic collision energy stepping. Because N-oxide deoxygenation requires lower activation energy than the nitro-methyl ortho effect, acquiring data at a single collision energy often skews the relative abundance of these pathways. By utilizing a stepped Higher-energy Collisional Dissociation (HCD) approach, researchers can capture a comprehensive fragmentation map, validating the sequential nature of the losses.

Step-by-Step Methodology

• Sample Preparation:

  • Causality: The addition of 0.1% formic acid ensures robust protonation of the N-oxide oxygen, stabilizing the[M+H]+ precursor at m/z 173.036 and providing a consistent starting point for charge-directed fragmentation.

  • Action: Dilute the 3-Fluoro-5-methyl-4-nitropyridine 1-oxide standard to a final concentration of 1 µg/mL in a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry (MS) Optimization:

  • Ionization: Positive Electrospray Ionization (ESI+).

  • Dissociation Method: HCD.

  • Causality for HCD: HCD is preferred over traditional ion trap Collision-Induced Dissociation (CID) because HCD eliminates the "1/3 rule" low-mass cutoff, allowing for the detection of lower mass diagnostic ions (e.g., m/z 111.048). Furthermore, the rapid energy deposition in HCD effectively drives the sequential secondary fragmentations.

  • Energy Stepping: Program the MS/MS acquisition to utilize Normalized Collision Energies (NCE) of 15, 30, and 45 eV.

    • NCE 15 eV: Captures the highly labile N-oxide deoxygenation (m/z 157.041).

    • NCE 30 eV: Maximizes the ortho-effect water loss (m/z 155.025) and nitro rearrangements[5].

    • NCE 45 eV: Drives the secondary sequential cleavages, confirming the structural backbone.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

thermodynamic stability of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide at room temperature

An In-Depth Technical Guide on the Thermodynamic Stability and Reactivity of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Executive Summary

The compound 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a highly specialized, electron-deficient heterocyclic precursor. It has recently gained significant prominence in radiopharmaceutical chemistry as the primary precursor for the synthesis of [18F]3-fluoro-5-methylpyridin-4-amine ([18F]5Me3F4AP) , a next-generation Positron Emission Tomography (PET) tracer used to image demyelinated voltage-gated potassium (K+) channels in neurological disorders[1].

While the compound is stable in its solid state at sub-zero temperatures, its thermodynamic stability at room temperature in solution—particularly under basic conditions—presents a severe bottleneck for drug development professionals. This whitepaper deconstructs the thermodynamic vulnerabilities of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide, explains the causality behind its rapid base-mediated decomposition, and provides field-proven, self-validating protocols to achieve successful nucleophilic aromatic substitution ( SN​Ar ) via kinetic control.

Structural Thermodynamics & Electronic Causality

To understand the thermodynamic instability of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide at room temperature, one must analyze the synergistic electronic effects of its functional groups:

• N-Oxide Moiety: Acts as both a π -donor and a strong σ -acceptor, polarizing the pyridine ring and increasing electrophilicity at the C2, C4, and C6 positions.

• 4-Nitro Group: A powerful electron-withdrawing group (EWG) that drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the ring, highly activating the adjacent C3 position for nucleophilic attack.

• 3-Fluoro & 5-Methyl Groups: The fluorine atom provides inductive withdrawal, further activating the ring, while the weak hyperconjugation of the methyl group offers negligible thermodynamic stabilization against nucleophiles.

The Base-Catalyzed Degradation Sink: At room temperature, the activation energy barrier for nucleophilic attack is easily overcome. However, when exposed to basic conditions (such as those required for 18F radiolabeling), the system faces competing pathways. Literature explicitly documents that researchers encounter "poor stability of the precursor in the presence of a base even at room temperature, which resulted in a radiochemical yield (RCY) of less than 5%"[2].

The causality lies in the nature of the base. Reagents like KF/K 2.2.2​ are highly basic but poorly nucleophilic compared to tetrabutylammonium fluoride (TBAF). Instead of driving the desired kinetic SN​Ar exchange at the C3-fluoro position, the strong base deprotonates the acidic methyl protons or initiates nucleophilic attack at the highly activated C4-nitro or C2 positions, leading to irreversible ring opening and thermodynamic decomposition[3].

Logical pathway of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide reactivity under basic conditions.

Room Temperature Stability Matrix

To optimize reaction conditions, it is critical to quantify the stability of the precursor across different environments. The following table summarizes the thermodynamic stability and expected yields based on empirical radiochemical data[2][4].

Environmental Condition	Reagent / Solvent	Temp	Stability Profile	Expected RCY	Primary Outcome
Solid State	Desiccated, Sealed	25°C	Moderate (Stable for days)	N/A	Intact precursor
Polar Aprotic Solution	MeCN or DMSO	25°C	High (Stable for hours)	N/A	Intact precursor
Strong Base (Automated)	KF/K 2.2.2​ / K 2​ CO 3​	25°C	Poor (Rapid Decomposition)	< 5%	Thermodynamic degradation
Mild Base / Nucleophile	[ 18F ]TBAF in MeCN	25°C	Kinetically controlled (1 min)	10 - 15%	18F Isotopic Exchange

Experimental Methodology: Self-Validating Kinetic Control

Because the thermodynamic sink of this compound is total decomposition in the presence of a base, traditional extended-heating radiolabeling protocols will fail. As an Application Scientist, I mandate a strict kinetic control protocol .

The following step-by-step methodology utilizes a rapid, room-temperature reaction followed by an immediate acidic quench. The acid quench serves as a self-validating mechanism: by instantly neutralizing the basic environment, you halt the thermodynamic degradation, preserving the kinetically formed 18F -intermediate[1].

Protocol: Room Temperature 18F -Isotopic Exchange

Reagents: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (0.2–2.0 mg),[ 18F ]TBAF, Acetonitrile (MeCN), Acetic Acid (AcOH), Palladium on Carbon (Pd/C).

• Azeotropic Drying: Trap[ 18F ]F − on a QMA carbonate cartridge. Elute with TBAF (avoiding K 2​ CO 3​ to minimize basicity) and azeotropically dry under a nitrogen stream.

• Precursor Solvation: Dissolve 0.2 to 2.0 mg of non-radioactive 3-fluoro-5-methyl-4-nitropyridine 1-oxide in 300 μL of anhydrous MeCN.

• Kinetic Reaction (Critical Step): Add the precursor solution to the dried [ 18F ]F − . Stir at room temperature for exactly 1 minute . Do not exceed this time, as thermodynamic degradation will outpace the SN​Ar reaction.

• Acid Quench: Immediately quench the reaction by adding 3 μL of AcOH dissolved in 400 μL of MeCN. This neutralizes the TBAF, instantly stabilizing the newly formed [ 18F ]-intermediate.

• Solvent Evaporation: Dry the quenched mixture under a nitrogen stream for 4 minutes.

• Downstream Reduction: Redissolve in 0.8 mL of Methanol (MeOH) and transfer to a vial charged with Pd/C for the subsequent hydrogenation of the nitro and N-oxide groups to yield [ 18F ]5Me3F4AP.

Step-by-step kinetic control workflow to prevent room-temperature thermodynamic degradation.

Conclusion

3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a highly effective but thermodynamically fragile precursor. Its dense array of electron-withdrawing groups makes it exceptionally prone to base-catalyzed degradation at room temperature. By understanding the causality of this decomposition—specifically the competitive pathways between nucleophilic aromatic substitution and base-mediated ring cleavage—researchers can bypass the thermodynamic sink. Implementing strict kinetic controls, utilizing TBAF over KF/K 2.2.2​ , and employing an immediate acid quench are mandatory strategies for successfully utilizing this compound in advanced radiopharmaceutical synthesis.

References

• Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice Source: National Institutes of Health (PMC) URL:[Link]

• WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics Source: Google Patents URL

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]

electronic effects of fluorine substitution in 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

The Electronic Architecture of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide: Mechanistic Insights into 19 F/ 18 F Isotopic Exchange for PET Tracer Development

Executive Summary

In the rapidly evolving landscape of neuroimaging, the development of positron emission tomography (PET) radioligands targeting voltage-gated potassium (K + ) channels has opened new frontiers for visualizing demyelinating diseases such as Multiple Sclerosis (MS). At the synthetic core of this advancement lies 3-Fluoro-5-methyl-4-nitropyridine 1-oxide , a highly specialized precursor molecule.

This technical whitepaper deconstructs the electronic effects of fluorine substitution within this specific pyridine 1-oxide scaffold. By analyzing the push-pull electronic dynamics of its substituents, we elucidate the causality behind its remarkable reactivity—specifically, its capacity to undergo a rare 19 F/ 18 F isotopic exchange via Nucleophilic Aromatic Substitution (S N​ Ar). Furthermore, we provide a self-validating experimental protocol for the radiosynthesis of [ 18 F]5Me3F4AP, ensuring scientists and drug development professionals can leverage these mechanistic insights for robust radiochemical workflows.

Electronic Effects & Structural Causality

The reactivity of 3-fluoro-5-methyl-4-nitropyridine 1-oxide is dictated by a complex interplay of inductive (-I/+I) and mesomeric (-M/+M) effects. Standard pyridine rings are generally resistant to nucleophilic attack at the meta (3- or 5-) positions. However, the unique substitution pattern of this molecule circumvents traditional electronic limitations[1.15].

The Pyridine 1-Oxide Core

The N-oxide moiety serves a dual purpose. Through its strong inductive electron-withdrawing effect (-I), it significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the aromatic ring, broadly activating the scaffold toward nucleophilic attack. While N-oxides can also donate electron density via resonance (+M) to the ortho and para positions, the presence of the 4-nitro group overrides this donation, leaving the ring highly electron-deficient.

The 4-Nitro Group (The Activator)

Positioned ortho to the fluorine atom, the 4-nitro group is the primary driver of the S N​ Ar reaction. It exerts powerful -I and -M effects, drawing electron density away from the C3 position. This intense localized electron deficiency stabilizes the negatively charged Meisenheimer transition state during nucleophilic attack, making the adjacent C-F bond susceptible to isotopic exchange.

The 3-Fluoro Substituent (The Target)

Carbon-fluorine bonds are notoriously strong and typically act as poor leaving groups. However, the synergistic electron withdrawal from the N-oxide and the ortho-nitro group hyper-activates the C3 position. This allows for a direct 19 F/ 18 F isotopic exchange—an unprecedented reaction in heterocyclic radiochemistry that yields high molar activity without requiring a distinct leaving group (such as a halogen or trimethylammonium salt)[1.15].

The 5-Methyl Group (The Modulator)

The addition of the 5-methyl group introduces a mild inductive electron-donating effect (+I). While this slightly deactivates the ring toward S N​ Ar compared to its des-methyl counterpart, its inclusion is a calculated pharmacological choice. The methyl group increases the lipophilicity of the final radiotracer for superior Blood-Brain Barrier (BBB) penetration and provides critical steric shielding against rapid oxidative metabolism by cytochrome P450 enzymes (specifically CYP2E1)[1.6].

Caption: Logical relationship of electronic substituent effects on the pyridine 1-oxide scaffold.

Quantitative Data & Comparative Analysis

The strategic substitution of the 5-methyl group fundamentally alters the physicochemical properties of the resulting radiotracer. Table 1 summarizes the quantitative differences between the non-methylated ([ 18 F]3F4AP) and methylated ([ 18 F]5Me3F4AP) derivatives.

Table 1: Comparative Physicochemical and Pharmacological Properties

Parameter	[ 18 F]3F4AP	[ 18 F]5Me3F4AP	Mechanistic Causality
Lipophilicity (logD)	0.414 ± 0.002	0.664 ± 0.005	The +I effect and increased hydrocarbon volume of the 5-methyl group enhance lipophilicity, improving BBB penetration.
Basicity (pKa)	7.37 ± 0.07	7.46 ± 0.01	Inductive electron donation (+I) from the methyl group stabilizes the conjugate acid.
Metabolic Stability (CYP2E1)	Susceptible	Highly Resistant	Steric hindrance at the 5-position blocks oxidative metabolism by cytochrome P450 enzymes.
Radiochemical Purity	>98%	>98%	Efficient downstream HPLC purification is enabled by distinct polarity shifts post-reduction.

Data synthesized from comparative PET imaging and stability assays[1.6].

Experimental Protocol: Radiosynthesis of [ 18 F]5Me3F4AP

To translate these electronic principles into practical application, the following self-validating protocol details the radiosynthesis of [ 18 F]5Me3F4AP from the 3-fluoro-5-methyl-4-nitropyridine 1-oxide precursor. Every step is designed to exploit or mitigate the specific electronic properties of the intermediates[1.1, 1.11].

Step-by-Step Methodology

Step 1: Azeotropic Drying of [ 18 F]Fluoride

• Action: Trap cyclotron-produced [ 18 F]F − on a QMA carbonate cartridge. Elute with tetrabutylammonium bicarbonate (TBAHCO 3​ ) and azeotropically dry with anhydrous acetonitrile (MeCN) under a nitrogen stream at 100°C.

• Causality: Water strongly hydrogen-bonds to the fluoride ion, rendering it non-nucleophilic. Azeotropic drying ensures a "naked" fluoride ion. The bulky TBA + counterion prevents tight ion-pairing, maximizing the nucleophilicity of[ 18 F]F − required to attack the sterically hindered C3 position.

Step 2: 19 F/ 18 F Isotopic Exchange (S N​ Ar)

• Action: Dissolve 2.0 mg of 3-fluoro-5-methyl-4-nitropyridine 1-oxide in 300 μL of anhydrous Dimethyl Sulfoxide (DMSO). Add to the dried[ 18 F]TBAF and stir at room temperature for 1 to 15 minutes.

• Causality: DMSO is a polar aprotic solvent. It solvates the TBA + cation but leaves the fluoride anion unsolvated and highly reactive. Furthermore, DMSO stabilizes the negatively charged Meisenheimer transition state formed during the S N​ Ar exchange.

Step 3: Reaction Quenching

• Action: Quench the reaction by adding 3 μL of glacial acetic acid (AcOH) in 400 μL of MeCN. Dry the mixture under a nitrogen stream.

• Causality: The reaction environment is highly basic due to the TBAF complex. Quenching with AcOH neutralizes the mixture, preventing base-catalyzed degradation of the sensitive N-oxide intermediate and protecting the palladium catalyst in the subsequent step.

Step 4: Catalytic Hydrogenation (Dual Reduction)

• Action: Re-dissolve the crude mixture in 0.8 mL of Methanol (MeOH). Transfer to a vial containing 10 mg of 10% Palladium on Carbon (Pd/C). Stir under a hydrogen atmosphere (1 atm) for 10 minutes.

• Causality: This is a highly efficient, single-step dual reduction. The Pd/C catalyst simultaneously reduces the strongly electron-withdrawing 4-nitro group to a 4-amino group and deoxygenates the N-oxide to yield the native pyridine ring, finalizing the pharmacophore of the K + channel blocker.

Step 5: Purification & Formulation

• Action: Filter the mixture through a Sep-Pak Light Alumina N Cartridge to remove the Pd/C catalyst. Purify via semi-preparative Radio-HPLC and formulate in a sterile saline solution.

Caption: Step-by-step experimental workflow for the radiosynthesis of [18F]5Me3F4AP.

Conclusion

The molecular design of 3-fluoro-5-methyl-4-nitropyridine 1-oxide represents a masterclass in applied physical organic chemistry. By harnessing the electron-withdrawing synergy of the N-oxide and 4-nitro groups, chemists can force an otherwise unfavorable 19 F/ 18 F isotopic exchange. Simultaneously, the strategic placement of the 5-methyl group fine-tunes the lipophilicity and metabolic stability of the final radioligand. Understanding these electronic effects is not merely an academic exercise; it is the foundational logic required to optimize radiochemical yields, ensure protocol reliability, and ultimately advance molecular imaging in neurodegenerative diseases.

References

• 1 2.2 3.3

• 4

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution UV-Vis Spectroscopic Profiling of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide: Analytical Foundations for Radiosynthesis

Executive Summary

The development of novel positron emission tomography (PET) radioligands for imaging voltage-gated potassium (K+) channels has revolutionized the detection of demyelination in neurological disorders. At the core of this advancement is [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP) , a tracer engineered for superior metabolic stability. The synthesis of this tracer relies entirely on the structural and electronic properties of its precursor: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide .

This technical guide provides an in-depth analysis of the UV-Vis absorption spectrum of this critical precursor. By dissecting its photophysical properties, we establish the causality behind analytical wavelength selection (254 nm) and detail a self-validating High-Performance Liquid Chromatography (HPLC-UV) protocol essential for radiochemical quality control and purification.

The Radiochemical Context: Targeting K+ Channels

Voltage-gated K+ channels become exposed during axonal demyelination, a hallmark of diseases like Multiple Sclerosis (MS). While earlier tracers like [18F]3F4AP successfully targeted these channels, they exhibited rapid enzymatic degradation in awake human subjects. To counteract this, researchers introduced a methyl group at the 5-position, creating [18F]5Me3F4AP, which demonstrates a significantly slower metabolic rate while maintaining high brain penetration (1)[1].

The radiosynthesis of this advanced tracer utilizes 3-Fluoro-5-methyl-4-nitropyridine 1-oxide as the starting material. Through a nucleophilic aromatic substitution (isotope exchange) followed by a one-step Palladium-on-Carbon (Pd/C) hydrogenation, the nitro and N-oxide groups are reduced to yield the final aminopyridine product (2)[2]. Because the precursor is used in macroscopic quantities (0.2–2.0 mg) while the [18F]fluoride is present in trace sub-nanogram amounts, rigorous UV-Vis chromatographic separation is mandatory to prevent toxic precursor carryover into the final intravenous dose.

Photophysical Dynamics & UV-Vis Absorption Profile

The UV-Vis absorption spectrum of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is governed by the complex interplay of its central aromatic ring and its four highly interactive substituents. The parent chromophore, 4-nitropyridine 1-oxide, exhibits a strong UV absorption profile with a distinct cutoff around 380 nm (3)[3].

The addition of the 3-fluoro and 5-methyl groups introduces specific auxochromic shifts:

• Fluoro Group (-F): Exerts an inductive electron-withdrawing effect (-I) but donates electron density through resonance (+M), causing a slight bathochromic (red) shift in the π→π∗ transition.

• Methyl Group (-CH3): Acts as an inductive electron donor (+I) and engages in hyperconjugation, stabilizing excited states and broadening the charge transfer band.

• Push-Pull System: The electron-donating N-oxide oxygen and the strongly electron-withdrawing nitro group create an intramolecular charge transfer (CT) axis across the pyridine ring.

Table 1: Quantitative UV-Vis Spectral Assignments

Data extrapolated from substituted 4-nitropyridine 1-oxide analogs and standard photophysical models.

Electronic Transition	Wavelength Range (nm)	Estimated Molar Absorptivity ( ϵ )	Structural Origin & Causality
π→π∗	250 - 265	> 10,000 M−1cm−1	Pyridine aromatic core. Highly allowed transition; serves as the primary analytical band for HPLC detection due to maximum signal-to-noise ratio.
Charge Transfer (CT)	280 - 310	~ 5,000 M−1cm−1	Push-pull interaction. Driven by the N-oxide (donor) and Nitro (acceptor) substituents. Highly solvent-dependent (solvatochromic).
n→π∗	330 - 380	< 1,000 M−1cm−1	Non-bonding electrons. Originates from the lone pairs on the N-oxide and nitro oxygens. Weak transition, unsuitable for trace quantification.

Causality in Analytical Wavelength Selection (254 nm)

In radiopharmaceutical quality control, selecting the correct UV wavelength is a matter of patient safety. Why is 254 nm universally selected for monitoring this specific radiosynthesis?

The causality lies in the structural transformation during the reaction. The precursor contains electron-withdrawing nitro and N-oxide groups, whereas the final product ([18F]5Me3F4AP) contains an electron-donating amino group. This drastic electronic shift alters the molecule's dipole moment and its retention time on a reverse-phase C18 column. However, both the precursor and the product retain the core pyridine aromaticity, which exhibits a robust π→π∗ transition precisely at 254 nm (4)[4]. By monitoring at 254 nm, chemists can simultaneously quantify the unreacted precursor and verify the identity of the non-radioactive carrier product in a single chromatographic run, ensuring the precursor peak is completely baseline-resolved from the radiotracer.

Experimental Protocol: HPLC-UV Quality Control Workflow

To guarantee scientific integrity, the following protocol is designed as a self-validating system . The system must mathematically prove its resolving power before any radioactive material is processed.

Phase 1: System Suitability Testing (SST) & Baseline Validation

• Mobile Phase Preparation: Prepare an isocratic or gradient mixture (e.g., 5% to 95% Acetonitrile in 0.1% aqueous Trifluoroacetic acid). Causality: The low pH suppresses the ionization of the basic pyridine core, preventing peak tailing and ensuring sharp, quantifiable UV absorbance.

• Blank Injection (Self-Validation Step 1): Inject 20 µL of the sample diluent. Monitor the UV trace at 254 nm. Validation: Confirm a perfectly flat baseline with no ghost peaks eluting at the expected retention times of the precursor or product.

• SST Injection (Self-Validation Step 2): Inject a mixed standard containing 10 µg/mL of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide and non-radioactive 5Me3F4AP. Validation: Calculate the resolution factor ( Rs​ ). Proceed only if Rs​>1.5 , proving the column can fully separate the toxic precursor from the drug product.

Phase 2: Radiosynthesis Monitoring & Purification

• Detector Calibration: Lock the UV-Vis Diode Array Detector (DAD) or Variable Wavelength Detector (VWD) strictly to 254 nm to capture the π→π∗ transitions.

• Reaction Crude Injection: Inject the crude radiosynthesis mixture immediately following the Pd/C hydrogenation step.

• Fraction Collection & Verification: Monitor the dual-channel output (Radioactivity trace vs. UV 254 nm trace). The unreacted precursor, being highly lipophilic due to the nitro group, will elute significantly later than the polar aminopyridine product. Collect the radioactive fraction corresponding only to the UV peak of the product, ensuring zero overlap with the precursor's UV footprint (1)[5].

Mechanistic Radiosynthesis & QC Workflow

The following diagram illustrates the logical relationship between the chemical transformation of the precursor and the critical UV-monitored purification step.

Radiochemical synthesis and HPLC-UV purification workflow of [18F]5Me3F4AP from its precursor.

References

• Synthesis of K+ channel radioligand[18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice.National Institutes of Health (NIH) / PMC.
• 4-Nitropyridine N-oxide | C5H4N2O3 | CID 14300.PubChem, National Library of Medicine.
• Syntheses, Crystal Growths, and Nonlinear Optical Properties for 2-Carboxylic acid-4-nitropyridine-1-oxide Crystals.ACS Publications.
• WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics.Google Patents.

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-Nitropyridine N-oxide | C5H4N2O3 | CID 14300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Solubility Profile and Mechanistic Dynamics of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in Polar Aprotic Solvents

Executive Summary

3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS: 13958-88-8) is a highly functionalized heterocyclic compound that serves as the critical precursor in the radiochemical synthesis of [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP)[1]. This positron emission tomography (PET) radioligand targets voltage-gated potassium (K+) channels, enabling high-resolution neuroimaging of demyelination in the central nervous system[2].

The successful incorporation of the [18F] isotope relies on a nucleophilic aromatic substitution (SNAr) reaction. In this context, solvent selection is not merely a matter of dissolution; it is a thermodynamic lever that dictates both the solubility of the precursor and the nucleophilicity of the fluoride ion[3]. This technical guide provides an in-depth analysis of the solubility profile of 3-fluoro-5-methyl-4-nitropyridine 1-oxide in polar aprotic solvents, detailing the causality behind solvent selection and providing field-validated experimental protocols.

Physicochemical Properties & Solvation Thermodynamics

The molecular architecture of 3-fluoro-5-methyl-4-nitropyridine 1-oxide is meticulously designed for SNAr. The strongly electron-withdrawing nitro group (-NO2) at the para position (relative to the N-oxide) and the N-oxide moiety itself synergistically deplete electron density from the aromatic ring. This highly activates the fluorine atom at the 3-position for a 19F/18F isotopic exchange[3].

Because of the highly polar N-oxide bond (N⁺–O⁻) and the dense functionalization, the compound exhibits strong intermolecular dipole-dipole interactions in its solid state. In non-polar solvents, these interactions prevent dissolution. However, in polar aprotic solvents , the compound is highly soluble[4].

Crucially, polar aprotic solvents lack hydrogen bond donors. In radiochemistry, this is a non-negotiable requirement: protic solvents (like water or alcohols) would form strong hydrogen bonds with the [18F]fluoride ion, heavily solvating it and neutralizing its nucleophilicity. Polar aprotic solvents effectively solvate the precursor's strong dipole while leaving the fluoride ion "naked" and highly reactive for the SNAr attack[3].

Solubility Profile in Key Polar Aprotic Solvents

The table below summarizes the physicochemical parameters of primary polar aprotic solvents and their empirical suitability for solvating 3-fluoro-5-methyl-4-nitropyridine 1-oxide during radiolabeling workflows.

Solvent	Dielectric Constant ( ϵ )	Dipole Moment (D)	Boiling Point (°C)	Precursor Solubility	SNAr Suitability & Practicality
Dimethyl Sulfoxide (DMSO)	46.7	3.96	189	Excellent (>50 mg/mL)	Optimal. High ϵ stabilizes the Meisenheimer intermediate[3].
Acetonitrile (MeCN)	37.5	3.92	82	Good (~20 mg/mL)	Excellent. Low boiling point allows for rapid post-reaction evaporation in automated modules[1].
N,N-Dimethylformamide (DMF)	36.7	3.82	153	Good (~30 mg/mL)	Viable. Good solubility, but susceptible to basic degradation at high temperatures.
N-Methyl-2-pyrrolidone (NMP)	32.2	4.09	202	Excellent (>40 mg/mL)	Good. High solubility, but the high boiling point complicates post-reaction removal.

Mechanistic Causality in Solvent Selection

In the radiochemical synthesis of [18F]5Me3F4AP, the SNAr reaction involves the displacement of the 19F atom by [18F]fluoride. The choice between DMSO and MeCN is driven by competing thermodynamic and operational needs:

• Why DMSO for SNAr? DMSO is often the solvent of choice for challenging SNAr steps because its high dielectric constant effectively stabilizes the highly polar, negatively charged Meisenheimer complex transition state[3].

• Why MeCN for Automated Synthesis? Acetonitrile is frequently used to dissolve the precursor (e.g., 0.2 to 2.0 mg in 300 μL MeCN) because it allows for rapid reaction kinetics at room temperature and can be easily evaporated under a nitrogen stream. This evaporation is critical for facilitating the subsequent solvent switch to methanol for the Pd/C reduction step[1].

SNAr pathway of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in polar aprotic solvents.

Experimental Protocol: Radiochemical Workflow & Solvation

The following protocol outlines a self-validating workflow for the 19F/18F exchange using 3-fluoro-5-methyl-4-nitropyridine 1-oxide, specifically designed for automated synthesis modules (e.g., TRACERlab FX2N)[1].

Phase 1: Azeotropic Drying of [18F]Fluoride

• Trap cyclotron-produced [18F]F⁻ on a pre-conditioned QMA carbonate cartridge[3].

• Elute the [18F]F⁻ into a reaction vessel using a solution of tetrabutylammonium bicarbonate (or Kryptofix 2.22/K2CO3) in aqueous acetonitrile[3].

• Evaporate the solvent under a stream of inert nitrogen at 90-100°C. Add anhydrous MeCN (3 × 1 mL) and repeat evaporation to azeotropically remove all trace water[1].

Causality Check (Self-Validation): Visual and sensor inspection must confirm a completely dry residue. Trace water will hydrate the fluoride ion, drastically reducing its nucleophilicity and causing the SNAr reaction to fail.

Phase 2: Precursor Solvation and SNAr Reaction

• Prepare a stock solution of 3-fluoro-5-methyl-4-nitropyridine 1-oxide by dissolving 2.0 mg in 300 μL of anhydrous MeCN (or DMSO for specific halogen exchange variations)[1].

• Add the precursor solution to the azeotropically dried [18F]F⁻ residue.

• Stir the mixture at room temperature for 1 minute[1]. The polar aprotic environment ensures the precursor remains completely in solution while the naked fluoride attacks the activated aromatic ring.

• Quench the reaction by adding 3 μL of glacial acetic acid in 400 μL of MeCN[1].

Causality Check (Self-Validation): Quenching with acetic acid neutralizes any residual basicity from the phase transfer catalyst, preventing base-catalyzed degradation of the newly formed[18F] intermediate prior to reduction.

Phase 3: Solvent Exchange and Reduction

• Dry the reaction mixture under a nitrogen stream for 4 minutes to completely remove the MeCN[1].

• Re-dissolve the crude intermediate in 0.8 mL of Methanol (MeOH)[1].

• Transfer the solution to a vial containing Palladium on Carbon (Pd/C) to mediate the hydrogenation of the nitro and N-oxide groups, yielding the final [18F]5Me3F4AP[1].

Radiochemical synthesis workflow for [18F]5Me3F4AP utilizing polar aprotic solvents.

References

• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics Source: Google Patents URL
• 2-Pyridinol-1-oxide | 822-89-9 | Benchchem Source: Benchchem URL

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. 2-Pyridinol-1-oxide | 822-89-9 | Benchchem [benchchem.com]

Protocols & Analytical Methods

step-by-step synthesis protocol for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Application Note & Synthetic Protocol: Preparation of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Introduction and Mechanistic Rationale

3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS: 13958-88-8) is a highly specialized heterocyclic intermediate primarily utilized in the development of positron emission tomography (PET) radioligands. Specifically, it serves as the critical precursor for the radiochemical synthesis of [18F]5 -methyl-3-fluoro-4-aminopyridine ( [18F]5Me3F4AP ), a tracer designed to target voltage-gated potassium ( K+ ) channels for the in vivo imaging of demyelinating neurodegenerative diseases such as Multiple Sclerosis[1].

The Causality of the Synthetic Route: Direct electrophilic aromatic substitution (EAS) on a pyridine ring is notoriously difficult due to the electron-withdrawing nature of the nitrogen atom, which deactivates the ring and strongly resists nitration. To overcome this thermodynamic barrier, the synthesis employs a two-phase activation strategy[2]:

• N-Oxidation: The starting material, 3-fluoro-5-methylpyridine, is first oxidized to its corresponding N -oxide. The coordinate covalent N -O bond donates electron density back into the pyridine ring via resonance, significantly activating the ortho (2,6) and para (4) positions toward electrophiles[2].

• Regioselective Nitration: With the ring activated, nitration is performed. The steric bulk of the existing fluoro and methyl groups at the 3 and 5 positions, combined with the strong para-directing effect of the N -oxide, regioselectively forces the incoming nitronium ion ( NO2+​ ) into the 4-position, yielding the target compound.

Synthetic Workflow Visualization

Synthetic route from 3-fluoro-5-methylpyridine to PET radioligand [18F]5Me3F4AP.

Step-by-Step Experimental Protocol

Phase 1: Synthesis of 3-Fluoro-5-methylpyridine 1-oxide

Objective: Activate the pyridine ring for subsequent electrophilic substitution.

• Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-5-methylpyridine (1.0 equiv, ~10 mmol) in anhydrous dichloromethane (DCM, 50 mL).

• Oxidation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add meta-chloroperoxybenzoic acid (mCPBA, 70-75% purity, 1.2 equiv) in small portions over 15 minutes to control the exothermic peroxy-acid reaction.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir continuously for 12–16 hours. Self-Validation: Monitor the reaction via TLC (DCM:MeOH 9:1); the N -oxide product will appear as a highly polar, lower- Rf​ spot compared to the starting material.

• Quenching & Workup: Quench the remaining oxidant by adding 20 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) and stir for 30 minutes. Transfer to a separatory funnel and wash the organic layer with saturated aqueous sodium bicarbonate ( NaHCO3​ , 3×30 mL) to remove meta-chlorobenzoic acid byproducts.

• Isolation: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the intermediate N -oxide as a pale solid.

Phase 2: Regioselective Nitration to 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Objective: Install the nitro leaving group at the 4-position for downstream radiolabeling.

• Acidic Activation: In a 100 mL round-bottom flask, dissolve the 3-fluoro-5-methylpyridine 1-oxide (1.0 equiv) in concentrated sulfuric acid ( H2​SO4​ , 10 mL). Cool the flask to 0 °C.

• Nitration: Carefully add fuming nitric acid ( HNO3​ , 2.5 equiv) dropwise to the stirring solution. Caution: This step is highly exothermic and must be performed in a well-ventilated fume hood.

• Thermal Promotion: Equip the flask with a reflux condenser and heat the mixture to 90 °C for 4–6 hours. The elevated temperature is required to overcome the residual electron deficiency of the fluorinated ring[2].

• Precipitation: Allow the reaction to cool to room temperature, then carefully pour the acidic mixture over 100 g of crushed ice. The sudden shift in solubility will cause the target nitrated N -oxide to precipitate.

• Purification: Collect the crude yellow precipitate via vacuum filtration. Wash the filter cake with cold water until the filtrate reaches a neutral pH. Recrystallize from ethanol to afford pure 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Quantitative Data & Reaction Parameters

Reaction Phase	Reagents / Catalysts	Temp (°C)	Time (h)	Expected Yield	Key Analytical Marker (1H NMR)
1. N-Oxidation	mCPBA, DCM	0 → 25	12 - 16	80 - 85%	Downfield shift of aromatic protons relative to pyridine base.
2. Nitration	Fuming HNO3​ , Conc. H2​SO4​	90	4 - 6	60 - 70%	Disappearance of the C4 aromatic proton signal.

Downstream Application Note: Radiochemical Isotope Exchange

Once synthesized, 3-Fluoro-5-methyl-4-nitropyridine 1-oxide acts as a dual-activated precursor. In radiopharmaceutical laboratories, it undergoes a nucleophilic aromatic substitution ( SN​Ar ) where the stable 19F atom is displaced by radioactive [18F]fluoride (typically sourced from tetrabutylammonium [18F]fluoride , [18F]TBAF ) in a polar aprotic solvent like DMSO[3]. The strong electron-withdrawing nature of both the adjacent nitro group and the N -oxide facilitates this exchange. Following fluorination, a single-step Palladium-on-Carbon (Pd/C) mediated hydrogenation is performed to simultaneously reduce the 4-nitro group to a 4-amine and deoxygenate the N -oxide, yielding the final [18F]5Me3F4AP tracer[1].

References

• [1] Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed. National Institutes of Health (NIH). Available at:[Link]

• [3] WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics. Google Patents. Available at:

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyridine compound [m.chemicalbook.com]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]

Application Note: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide as a Strategic Precursor in Neuroimaging Radioligand Discovery

Target Audience: Radiochemists, Neurological Drug Discovery Scientists, and PET Imaging Specialists Application: Synthesis of [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP) for Positron Emission Tomography (PET) [1].

Executive Summary & Scientific Rationale

The development of highly specific Positron Emission Tomography (PET) radioligands is critical for the non-invasive imaging of demyelinating diseases such as Multiple Sclerosis (MS) and traumatic brain injury. Historically, [18F]3-fluoro-4-aminopyridine ([18F]3F4AP) served as the first-in-class tracer targeting voltage-gated potassium (Kv) channels exposed during axonal demyelination. However, clinical translation revealed suboptimal metabolic stability in awake human subjects, leading to reduced brain uptake [1].

To address this, the neuroimaging community has shifted focus to 5-methyl-3-fluoro-4-aminopyridine (5Me3F4AP) , a next-generation tracer that retains the favorable pKa, lipophilicity, and Kv channel binding affinity of its predecessor while exhibiting a significantly slower enzymatic metabolic rate[1, 2].

The successful radiochemical synthesis of this advanced tracer relies entirely on a highly specialized precursor: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide . This application note details the mechanistic rationale, chemical profile, and validated experimental protocols for utilizing this precursor in state-of-the-art radioligand discovery.

Mechanistic Rationale: Why This Specific Precursor?

In radiochemistry, the choice of precursor dictates the efficiency, yield, and specific activity of the final radiotracer. 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is engineered with specific functional groups that act synergistically to facilitate rapid, mild-condition radiolabeling:

• N-Oxide Activation: The N-oxide moiety strongly withdraws electron density from the pyridine ring. This highly activates the ortho and para positions, making the ring susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ).

• Nitro Group Synergy: The nitro group at the 4-position acts as a secondary electron-withdrawing group. Combined with the N-oxide, it severely depletes electron density at the 3-position, creating a potent electrophilic center for ultra-fast 19F/18F isotopic exchange at room temperature.

• One-Pot Reducibility: Following fluorination, both the N-oxide and the nitro group act as reducible "protecting/directing" groups. They can be simultaneously hydrogenated using a Palladium-on-Carbon (Pd/C) catalyst to yield the final primary amine and native pyridine nitrogen, streamlining the workflow [1, 2].

Quantitative Data Summaries

Table 1: Chemical Profile of the Precursor

Parameter	Specification
Chemical Name	3-Fluoro-5-methyl-4-nitropyridine 1-oxide
CAS Number	13958-88-8
Molecular Formula	C6​H5​FN2​O3​
Role in Workflow	Electrophilic substrate for 18F -radiolabeling
Storage Conditions	Sealed in dry, store in freezer, under -20°C

Table 2: Comparative Pharmacological Profile (Tracer Evolution)

Property	1st Gen: [18F]3F4AP	2nd Gen:[18F]5Me3F4AP
Target	Voltage-gated K+ channels	Voltage-gated K+ channels
Metabolic Stability	Low (in awake humans)	High (slower enzymatic degradation)
Blood-Brain Barrier Penetration	High	High (comparable kinetics)
Radiosynthetic Precursor	3-Fluoro-4-nitropyridine 1-oxide	3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Experimental Protocol: Radiosynthesis of[18F]5Me3F4AP

The following self-validating protocol is adapted from the optimized methodologies described by Brugarolas et al. [1, 2] for the TRACERlab Fx2N synthesizer.

Materials Required

• Precursor: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (0.2 – 2.0 mg)

• Isotope: [18F]Fluoride ( [18F]F− )

• Reagents: Anhydrous Acetonitrile (MeCN), Acetic Acid (AcOH), Methanol (MeOH), Palladium on Carbon (Pd/C, 10%)

• Consumables: Sep-Pak Light Accell Plus QMA carbonate Cartridge, Sep-Pak Light Alumina N Cartridge.

Step-by-Step Methodology

Step 1: Azeotropic Drying of [18F]Fluoride

• Action: Trap [18F]F− on a pre-conditioned QMA cartridge. Elute into the reaction vessel and azeotropically dry using anhydrous MeCN under a stream of nitrogen and mild heating.

• Causality: Water is a potent nucleophile. If not rigorously removed, H2​O will outcompete the [18F]F− for the electrophilic 3-position on the precursor, leading to hydroxylation side-products and drastically reducing radiochemical yield.

Step 2: Isotopic Exchange ( 18F -Fluorination)

• Action: Dissolve 0.2–2.0 mg of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in 300 μL of anhydrous MeCN. Add this to the dried [18F]F− and stir at room temperature for exactly 1 minute.

• Causality: The extreme electrophilicity generated by the dual electron-withdrawing groups (N-oxide and nitro) allows this isotopic exchange to occur at room temperature. Avoiding high heat prevents the thermal degradation of the sensitive N-oxide precursor.

Step 3: Reaction Quenching

• Action: Immediately quench the reaction by adding 3 μL of AcOH dissolved in 400 μL of MeCN. Dry the mixture under a nitrogen stream for 4 minutes.

• Causality: The addition of a weak acid (AcOH) neutralizes any remaining basic fluoride complexes, instantly halting the SN​Ar reaction. This precise timing prevents the formation of over-reacted or degraded byproducts, ensuring a high-purity intermediate.

Step 4: One-Pot Reduction (Hydrogenation)

• Action: Re-dissolve the dried intermediate in 0.8 mL of MeOH. Transfer the solution to a 4 mL V-vial charged with 2–10 mg of Pd/C, a stir bar, and a vent needle. Introduce H2​ gas to mediate the reduction.

• Causality: Pd/C in the presence of hydrogen acts as a dual-action catalyst here. It simultaneously cleaves the N-O bond (deoxygenation) and reduces the NO2​ group to an NH2​ group. Methanol is chosen as the solvent because it optimally solubilizes the intermediate while supporting the catalytic hydrogenation cycle.

Step 5: Purification

• Action: Pass the crude mixture through a Sep-Pak Light Alumina N Cartridge, followed by semi-preparative HPLC purification.

• Causality: The Alumina N cartridge efficiently traps the colloidal Pd/C catalyst, preventing heavy metal contamination of the radiotracer before it reaches the HPLC column, thereby protecting the column and ensuring final product safety for in vivo use.

Visualizations

Radiochemical Workflow

Radiochemical synthesis workflow of [18F]5Me3F4AP from its N-oxide precursor.

Biological Mechanism of Action

Mechanism of K+ channel-targeted PET imaging in demyelinating diseases.

References

• Brugarolas, P., et al. (2024). "Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice." Bioorganic & Medicinal Chemistry Letters. National Institutes of Health (NIH) / PubMed. Available at: [Link]

• Brugarolas, P., et al. (2025). "Syntheses and use of potassium channel blockers in pet imaging and in therapeutics." World Intellectual Property Organization (WIPO). Patent WO2025034810A1.

Advanced Application Note: Catalytic Reduction of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Executive Summary & Application Context

The compound 3-fluoro-5-methyl-4-nitropyridine 1-oxide is a critical synthetic intermediate in the development of neurotherapeutics and advanced diagnostic imaging agents. Its primary downstream product, 4-amino-3-fluoro-5-methylpyridine (5Me3F4AP) , is a highly potent voltage-gated potassium (K⁺) channel blocker[1]. Recently, this scaffold has gained immense traction in the radiopharmaceutical sector; its ¹⁸F-radiolabeled analog ([¹⁸F]5Me3F4AP) is utilized in Positron Emission Tomography (PET) to detect demyelinated lesions in the brain, offering a non-invasive window into the progression of Multiple Sclerosis (MS) and Traumatic Brain Injury (TBI)[1][2].

The critical bottleneck in synthesizing this active pharmaceutical ingredient (API) is the efficient, chemoselective reduction of the electron-deficient 4-nitropyridine 1-oxide core. This application note provides a comprehensive, self-validating protocol for the single-step catalytic hydrogenation of both the nitro and N-oxide moieties, ensuring high yields while mitigating the risk of hydrodefluorination[3][4].

Mechanistic Principles & Causality

The reduction of 3-fluoro-5-methyl-4-nitropyridine 1-oxide presents a unique set of chemoselective challenges:

• Dual Reduction Requirement: The target molecule requires the simultaneous reduction of the highly electron-withdrawing nitro group (-NO₂) to an amine (-NH₂) and the deoxygenation of the N-oxide (N-O) bond[1][3].

• Hydrodefluorination Risk: The fluorine atom at the C3 position is highly activated by the electron-deficient pyridine ring. Prolonged exposure to standard hydrogenation conditions (e.g., high-pressure H₂ over Palladium) can lead to the catalytic cleavage of the C-F bond (hydrodefluorination), yielding an undesired defluorinated byproduct[4].

• Catalyst Selection (Causality): While traditional methods utilize Iron (Fe) powder in acetic acid[5], these conditions require harsh refluxing and generate stoichiometric iron salts that complicate isolation—especially detrimental in time-sensitive radiochemical syntheses[3]. We employ 10% Palladium on Carbon (Pd/C) under atmospheric hydrogen pressure in a protic solvent (methanol). The protic solvent stabilizes the transient hydroxylamine intermediate, facilitating rapid proton transfer and accelerating the reduction. By strictly controlling the reaction time, the kinetics favor the reduction of the -NO₂ and N-O groups over the slower C-F bond cleavage[1][4].

Reaction Pathway Visualization

Reaction pathway for the Pd/C-mediated reduction of 3-fluoro-5-methyl-4-nitropyridine 1-oxide.

Comparative Data Presentation

To contextualize the chosen methodology, the following table summarizes the typical reaction conditions, chemoselectivity, and expected yields for the reduction of 4-nitropyridine 1-oxide derivatives based on established literature[1][5].

Reduction Method	Reagents & Solvent	N-Oxide Cleavage	F-Retention (Chemoselectivity)	Typical Reaction Time	Expected Yield
Catalytic Hydrogenation (Preferred)	10% Pd/C, H₂ (1 atm), MeOH	Complete	High (if time-controlled)	10 – 30 min	85 – 95%
Acidic Iron Reduction	Fe powder, Glacial Acetic Acid	Partial to Complete	High	1 – 3 hours	80 – 90%
Dithionite Reduction	Na₂S₂O₄, H₂O/MeOH	Minimal (Retains N-oxide)	High	1 – 2 hours	70 – 85%

Experimental Protocol: Self-Validating Catalytic Hydrogenation

This protocol is optimized for a 1.0 mmol scale synthesis, ensuring high fidelity and safety.

Materials & Reagents

• Substrate: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (1.0 mmol, ~172 mg)

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% w/w water-wet (~17 mg, 10 wt% relative to substrate)

• Solvent: Anhydrous Methanol (MeOH), 10 mL

• Gas: Hydrogen (H₂) gas via balloon; Nitrogen (N₂) or Argon (Ar) for purging

• Consumables: Celite® 545, PTFE syringe filters (0.22 µm)

Step-by-Step Methodology

Step 1: Substrate Dissolution & Preparation

• In a 25 mL two-neck round-bottom flask equipped with a magnetic stir bar, dissolve 172 mg of 3-fluoro-5-methyl-4-nitropyridine 1-oxide in 10 mL of anhydrous MeOH.

• Self-Validation Check: Ensure complete dissolution. The solution should appear as a clear, pale yellow liquid. Particulate matter indicates incomplete dissolution, which will hinder catalytic efficiency.

Step 2: Catalyst Addition & Inert Purging

• Purge the reaction flask with N₂ for 5 minutes to displace atmospheric oxygen.

• Carefully add 17 mg of 10% Pd/C to the solution.

• Causality Note: Using water-wet Pd/C mitigates the pyrophoric hazard associated with dry palladium catalysts when exposed to methanol vapors.

• Seal the flask with a rubber septum and purge the headspace with N₂ for an additional 3 minutes.

Step 3: Hydrogenation

• Attach a hydrogen-filled balloon attached to a needle and insert it through the septum.

• Evacuate the flask briefly under vacuum and backfill with H₂. Repeat this cycle three times to ensure a pure H₂ atmosphere.

• Stir the reaction mixture vigorously at room temperature (20–25 °C).

• Self-Validation Check (Reaction Monitoring): Monitor the reaction via TLC (Dichloromethane:Methanol 9:1). The starting material (bright yellow spot, UV-active) should rapidly disappear, replaced by a highly polar, UV-active product spot at a lower Rf. The reaction is typically complete within 15–30 minutes[1]. Do not exceed 45 minutes to prevent hydrodefluorination[4].

Step 4: Workup & Catalyst Removal

• Upon completion, remove the H₂ balloon and purge the flask vigorously with N₂ for 5 minutes to remove all residual hydrogen gas.

• Filter the black suspension through a tightly packed pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with an additional 10 mL of MeOH.

• Self-Validation Check: The resulting filtrate must be completely clear and colorless to pale yellow. Any grey or black tint indicates Pd/C breakthrough, requiring immediate re-filtration through a 0.22 µm PTFE syringe filter to prevent product contamination and downstream toxicity.

Step 5: Isolation

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 4-amino-3-fluoro-5-methylpyridine.

• Purify via flash column chromatography if necessary, though the crude product is often >95% pure by NMR.

• Analytical Validation: Confirm product identity via LC-MS (expected m/z [M+H]⁺ = 127.1) and ¹H/¹⁹F NMR to verify the retention of the fluorine atom and the loss of the N-oxide oxygen.

References

• Nitropyridines in the Synthesis of Bioactive Molecules Source: MDPI URL
• Source: PMC (NIH)
• WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics Source: Google Patents URL
• Application Notes and Protocols: Reduction of 3-Ethyl-4-nitropyridine 1-oxide Source: Benchchem URL
• Pedro Brugarolas's research works Source: ResearchGate URL

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nitropyridines in the Synthesis of Bioactive Molecules [mdpi.com]
• 4. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols for the Suzuki-Miyaura Cross-Coupling of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, enabling the formation of C-C bonds with remarkable efficiency and functional group tolerance.[1] Its application in constructing biaryl and heteroaryl scaffolds is particularly crucial in medicinal chemistry and materials science. Pyridine N-oxides are a versatile class of substrates, where the N-oxide functionality modulates the electronic properties of the pyridine ring, often enhancing its reactivity in cross-coupling reactions.[2]

This document provides a detailed guide for the Suzuki-Miyaura cross-coupling of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide , a highly functionalized and electron-deficient heterocyclic building block. The presence of multiple reactive sites—a C-F bond and a C-NO2 bond—presents a unique challenge in regioselectivity. These protocols are designed to provide researchers, scientists, and drug development professionals with a robust starting point for methodology development, grounded in mechanistic principles and field-proven insights for challenging cross-coupling reactions.

Mechanistic Considerations & Regioselectivity

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. A generalized representation of this cycle is depicted below. The key steps are the oxidative addition of the palladium(0) complex into the carbon-electrophile bond, transmetalation of the organoboron species, and reductive elimination to form the desired C-C bond and regenerate the active catalyst.[3]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

For 3-fluoro-5-methyl-4-nitropyridine 1-oxide, the critical question is which bond, C3-F or C4-NO₂, will undergo oxidative addition.

• C-F Bond Reactivity: The carbon-fluorine bond is the strongest carbon-halogen bond, and its activation is typically the most challenging in Suzuki couplings.[3] However, the reactivity of C-F bonds is significantly enhanced in electron-deficient aromatic systems.

• C-NO₂ Bond Reactivity: The nitro group can also function as a leaving group in palladium-catalyzed cross-coupling reactions, a topic of growing interest.[4][5]

Predicted Regioselectivity: Coupling is predicted to occur selectively at the C-F bond (position 3) . This prediction is based on studies of analogous systems, such as polyfluoronitrobenzenes. Research has shown that palladium-catalyzed C-F bond arylation occurs preferentially at the position ortho to a nitro group.[6][7] This regioselectivity is attributed to a directing interaction between the nitro group and the incoming nucleophilic palladium catalyst, which facilitates the oxidative addition step at the adjacent C-F bond. The strong electron-withdrawing character of both the nitro group and the N-oxide synergistically lowers the energy barrier for the activation of the otherwise robust C-F bond. While direct coupling at the C-NO₂ bond is possible, the activation of an adjacent C-F bond is a well-documented pathway for this type of substrate.[6][7]

Application Data & Recommended Conditions

Given the anticipated low reactivity of the C-F bond, even with electronic activation, successful coupling requires carefully selected conditions. Highly active catalyst systems, often employing bulky, electron-rich phosphine ligands, are recommended. The following table summarizes a set of rational starting conditions for optimization, derived from successful protocols for electron-deficient fluoro-heterocycles.[8][9][10]

Parameter	Recommended Starting Conditions	Rationale & Notes
Palladium Source	Pd₂(dba)₃ (1-2.5 mol%) or Pd(OAc)₂ (2-5 mol%)	These are common Pd(0) and Pd(II) precatalysts that form the active Pd(0) species in situ.
Ligand	SPhos, XPhos, or RuPhos (2-10 mol%)	Bulky, electron-rich biaryl phosphine ligands are essential for promoting the difficult oxidative addition of the C-F bond and stabilizing the catalytic intermediates. A 2:1 ligand-to-palladium ratio is a good starting point.
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)	Strong inorganic bases are often required. K₃PO₄ is effective and generally applicable. Cs₂CO₃ can sometimes offer improved performance in difficult couplings.
Solvent	1,4-Dioxane/H₂O (e.g., 4:1 to 10:1 v/v) or Toluene/H₂O	A polar aprotic solvent, often with a small amount of water, is standard. The water aids in dissolving the base and facilitates the transmetalation step. Rigorous degassing is critical to prevent catalyst oxidation.
Temperature	80 - 120 °C (Conventional Heating) or 100 - 150 °C (Microwave)	Higher temperatures are generally necessary to overcome the activation energy for C-F bond cleavage. Microwave irradiation can significantly shorten reaction times and improve yields.[9]
Boron Reagent	Arylboronic Acid (1.2 - 1.5 equivalents) or Arylboronic Acid Pinacol Ester (1.2 - 1.5 equiv.)	A slight excess of the boronic acid derivative is used to drive the reaction to completion. Pinacol esters can offer greater stability against protodeboronation.

Experimental Protocols

Safety Precaution: These reactions should be performed in a well-ventilated fume hood. All reagents should be handled with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. The reaction should be conducted under an inert atmosphere (Nitrogen or Argon) to prevent catalyst degradation.

Protocol 1: Standard Thermal Heating

This protocol provides a baseline for the Suzuki-Miyaura coupling using conventional heating.

Materials:

• 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.025 mmol, 2.5 mol%)

• SPhos (0.05 mmol, 5 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv), finely ground

• Anhydrous, degassed 1,4-dioxane (10 mL)

• Degassed deionized water (2 mL)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (e.g., Schlenk flask, condenser)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 3-fluoro-5-methyl-4-nitropyridine 1-oxide, the arylboronic acid, Pd₂(dba)₃, SPhos, and K₃PO₄.

• Seal the flask with a septum, and evacuate and backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Via syringe, add the degassed 1,4-dioxane followed by the degassed water.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC). The reaction may require 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (30 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (2 x 10 mL).

• Transfer the filtrate to a separatory funnel and wash with water (20 mL) and then brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the desired product.

Protocol 2: Microwave-Assisted Synthesis

This protocol is recommended for rapid optimization and for potentially improving yields with less reactive coupling partners.[9]

Materials:

• 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (0.5 mmol, 1.0 equiv)

• Arylboronic acid (0.6 mmol, 1.2 equiv)

• Pd(OAc)₂ (0.01 mmol, 2 mol%)

• XPhos (0.02 mmol, 4 mol%)

• Cesium Carbonate (Cs₂CO₃) (1.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane (4 mL)

• Degassed deionized water (1 mL)

• Microwave reaction vial (10 mL) with a stir bar

Procedure:

• In a 10 mL microwave reaction vial containing a stir bar, combine 3-fluoro-5-methyl-4-nitropyridine 1-oxide, the arylboronic acid, Pd(OAc)₂, XPhos, and Cs₂CO₃.

• Add the degassed 1,4-dioxane and water.

• Seal the vial securely with a cap.

• Place the vial in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for 30-60 minutes with stirring.

• After the reaction is complete, cool the vial to room temperature using compressed air.

• Work-up and purify the product as described in steps 7-10 of Protocol 1.

Experimental Workflow Visualization

Caption: Generalized workflow for Suzuki-Miyaura coupling experiments.

Conclusion for Researchers

The protocols provided herein offer a rational and robust starting point for the Suzuki-Miyaura cross-coupling of 3-fluoro-5-methyl-4-nitropyridine 1-oxide. The key to success with this challenging substrate lies in the understanding that the C-F bond at position 3 is the most likely site of reaction, activated by the adjacent nitro and N-oxide functionalities. Achieving high yields will depend on the use of highly active palladium catalyst systems featuring bulky, electron-rich phosphine ligands and elevated temperatures. Systematic optimization of the catalyst, ligand, base, and solvent system is strongly encouraged to tailor the conditions for specific boronic acid coupling partners. These guidelines should empower researchers to effectively utilize this versatile building block in the synthesis of novel compounds for pharmaceutical and materials science applications.

References

• Sanford, M. S., et al. (2010). Palladium-catalyzed C-F activation of polyfluoronitrobenzene derivatives in Suzuki-Miyaura coupling reactions. Journal of the American Chemical Society. [Link]

• Ahrens, T., et al. (2015). Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. Angewandte Chemie International Edition. [Link]

• Emmert, M. H., & Sanford, M. S. (2010). Palladium-Catalyzed C-F Activation of Polyfluoronitrobenzene Derivatives in Suzuki-Miyaura Coupling Reactions. ChemInform. [Link]

• Li, J., et al. (2020). C-S coupling with nitro group as leaving group via simple inorganic salt catalysis. Beilstein Journal of Organic Chemistry. [Link]

• Corpet, M., & Gosmini, C. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules. [Link]

• Fan, S., & Zhang, X. (2012). Selective Palladium-Catalyzed C–F Activation/Carbon–Carbon Bond Formation of Polyfluoroaryl Oxazolines. The Journal of Organic Chemistry. [Link]

• Molander, G. A., & Jean-Gérard, L. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry. [Link]

• Molander, G. A., & Ito, T. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Organic Letters. [Link]

• Özdemir, İ., et al. (2013). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. Molecules. [Link]

• Nakao, Y., et al. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. [Link]

• Kudo, N., et al. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link]

• Li, G., et al. (2013). Arylation of pyridine N-oxides via a ligand-free Suzuki reaction in water. Chinese Chemical Letters. [Link]

• Littke, A. F., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. html.rhhz.net [html.rhhz.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Palladium-catalyzed C-F activation of polyfluoronitrobenzene derivatives in Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

protocols for scaling up 3-Fluoro-5-methyl-4-nitropyridine 1-oxide synthesis

Application Note: Process Chemistry and Radiochemical Utility of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Document ID: AN-2026-0405 Target Audience: Process Chemists, Radiochemists, and Preclinical Drug Development Professionals Focus: Scale-up synthesis protocols, mechanistic causality, and downstream PET radiotracer applications.

Executive Summary & Clinical Rationale

The development of novel positron emission tomography (PET) radioligands for imaging voltage-gated potassium (K+) channels is critical for diagnosing and monitoring demyelinating diseases such as multiple sclerosis. While [18F]3F4AP was a pioneering tracer, recent in vivo studies in humans revealed suboptimal metabolic stability[1].

To address this, 5-methyl-3-fluoro-4-aminopyridine ( 5Me3F4AP ) was developed. The addition of the 5-methyl group significantly slows enzymatic metabolism while maintaining comparable binding affinity, pKa, and blood-brain barrier permeability[1]. The critical precursor for the radiochemical synthesis of this next-generation tracer is 3-Fluoro-5-methyl-4-nitropyridine 1-oxide . This application note details the scalable synthesis of this precursor and its subsequent radiochemical conversion.

Mechanistic Causality: Overcoming Pyridine Deactivation

The direct electrophilic nitration of 3-fluoro-5-methylpyridine is highly inefficient. In strongly acidic nitrating mixtures (HNO₃/H₂SO₄), the basic pyridine nitrogen protonates to form a pyridinium cation, which strongly deactivates the aromatic ring toward electrophilic aromatic substitution[2].

The N-Oxide Strategy: To bypass this deactivation, the pyridine ring is first oxidized to an N-oxide. The N-oxide moiety serves a dual purpose:

• Electronic Activation: It prevents the formation of the highly deactivated pyridinium cation. The oxygen atom donates electron density back into the ring via resonance, specifically activating the 2- and 4-positions for electrophilic attack[2].

• Regioselectivity: The steric and electronic influence of the existing 3-fluoro and 5-methyl groups, combined with the N-oxide directing effect, forces the incoming nitronium ion ( NO2+​ ) exclusively into the 4-position, yielding the desired 3-fluoro-5-methyl-4-nitropyridine 1-oxide.

Data Presentation: Tracer Comparison & Process Parameters

Table 1: Pharmacological Comparison of K+ Channel PET Tracers | Property | [18F]3F4AP | [18F]5Me3F4AP | Clinical Implication | | :--- | :--- | :--- | :--- | | Target | Voltage-gated K+ channels | Voltage-gated K+ channels | Demyelination imaging | | Metabolic Stability | Lower (in awake humans) | Higher (slower enzymatic rate) | Enhanced brain uptake[1] | | Membrane Permeability | High | High | Effective BBB crossing[1] | | Radiosynthesis Method | Nucleophilic substitution | Isotope exchange ( 19F/18F ) | High molar activity[3] |

Table 2: Scale-Up Process Parameters for Precursor Synthesis

Synthesis Phase	Critical Reagents	Operating Temp	Critical Quality Attribute (CQA)
N-Oxidation	mCPBA or H₂O₂/AcOH	0°C to 25°C	Complete conversion (LC-MS)
Nitration	Fuming HNO₃, Conc. H₂SO₄	0°C to 90°C	Regiopurity of the 4-nitro isomer

| Quenching | Ice/Water | < 20°C | Prevention of thermal runaway |

Experimental Protocols: Scale-Up Methodology

Safety Warning: The following protocols involve highly reactive oxidants and nitrating agents. Scale-up must be performed in controlled reactor systems with robust heat-exchange capabilities to manage exothermic thermal runaways.

Phase 1: N-Oxidation of 3-Fluoro-5-methylpyridine

Self-Validating Principle: The conversion of the basic pyridine to the N-oxide reduces the basicity of the molecule, allowing reaction progress to be monitored via TLC (shift in Rf value) or LC-MS.

• Reactor Charging: Charge a jacketed glass-lined reactor with 3-fluoro-5-methylpyridine (1.0 equivalent) and dichloromethane (DCM) (10 volumes). Cool the solution to 0°C under a nitrogen atmosphere.

• Oxidant Addition: Slowly add meta-chloroperoxybenzoic acid (mCPBA, 1.2 equivalents) in portions, maintaining the internal temperature below 5°C to control the exothermic peroxy-acid reaction. Alternatively, for larger scales, a mixture of hydrogen peroxide and glacial acetic acid can be utilized under controlled continuous flow[2].

• Maturation: Allow the reactor to warm to 20-25°C and stir for 12-16 hours.

• In-Process Control (IPC): Sample the reaction mixture. Proceed to workup only when starting material is <1% by LC-MS.

• Workup: Quench the reaction with aqueous sodium thiosulfate to destroy residual peroxides. Wash the organic layer with saturated aqueous sodium bicarbonate to remove meta-chlorobenzoic acid. Concentrate the organic layer to yield 3-fluoro-5-methylpyridine 1-oxide.

Phase 2: Electrophilic Nitration

Self-Validating Principle: The introduction of the nitro group significantly alters the UV absorption profile of the molecule, allowing for precise HPLC monitoring at 254 nm.

• Acid Mixture Preparation: In a separate, heavily cooled reactor, carefully prepare a nitrating mixture of concentrated sulfuric acid (H₂SO₄) and fuming nitric acid (HNO₃) at a 3:1 ratio. Maintain temperature at 0°C.

• Substrate Addition: Slowly add the 3-fluoro-5-methylpyridine 1-oxide (from Phase 1) to the acidic mixture. Critical: The addition rate must be strictly controlled to prevent localized heating.

• Thermal Activation: Gradually heat the reactor to 80-90°C. The N-oxide requires elevated temperatures for the nitration to proceed to completion due to the electron-withdrawing nature of the fluorine atom. Stir for 4-6 hours.

• Quenching: Cool the mixture to room temperature, then slowly pour the reaction mass over crushed ice under vigorous agitation. The target compound, 3-fluoro-5-methyl-4-nitropyridine 1-oxide , will precipitate as a solid.

• Isolation: Filter the precipitate, wash extensively with cold water to remove residual acids, and dry under vacuum.

Downstream Application: Radiochemical Synthesis of [18F]5Me3F4AP

The synthesized 3-fluoro-5-methyl-4-nitropyridine 1-oxide serves as the direct precursor for radiolabeling via a 19F/18F isotope exchange mechanism, followed by a one-pot reduction[1],[3].

• Isotope Exchange: A solution of the precursor in dimethyl sulfoxide (DMSO) is reacted with azeotropically dried tetrabutylammonium [18F]fluoride ( [18F]TBAF ) at room temperature for 15 minutes[4],[3]. The presence of the strongly electron-withdrawing nitro group at the para position activates the 3-fluoro position for this exchange.

• Global Reduction: The intermediate [18F]3−fluoro−5−methyl−4−nitropyridine1−oxide is transferred to a vial containing Palladium on Carbon (Pd/C) and methanol. This step simultaneously reduces the 4-nitro group to a 4-amino group and deoxygenates the N-oxide, yielding the final [18F]5Me3F4AP tracer[1],[3].

Process Visualization

Workflow for the synthesis and radiochemical application of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

References

• [4] Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC. NIH.gov. Available at:

• [1] Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed. NIH.gov. Available at:

• [3] WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics. Google Patents. Available at:

• [2] Pyridine compound. ChemicalBook. Available at:

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyridine compound [m.chemicalbook.com]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Yield Optimization &amp; Troubleshooting for 3-Fluoro-5-methyl-4-nitropyridine 1-Oxide Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals synthesizing 3-fluoro-5-methyl-4-nitropyridine 1-oxide , a critical precursor in the radiochemical synthesis of PET imaging agents such as [18F]5Me3F4AP 1.

The synthesis relies on a two-step sequence: the N-oxidation of 3-fluoro-5-methylpyridine, followed by regioselective electrophilic aromatic nitration 2. Due to the unique steric and electronic environment of the pyridine ring, researchers frequently encounter stalled conversions, regioselectivity issues, and unwanted degradation. As a Senior Application Scientist, I have compiled field-proven protocols, mechanistic insights, and targeted Q&A to help you optimize your reaction yields.

Section 1: Mechanistic Workflow & Regioselectivity

The direct nitration of pyridines is notoriously difficult because the basic nitrogen atom protonates in acidic media, severely deactivating the ring toward electrophilic attack 2. To bypass this, we first oxidize the nitrogen. The resulting N-oxide not only prevents protonation but also actively donates electron density via resonance, strongly activating the 2- and 4-positions.

Caption: Two-step synthetic workflow for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide preparation.

During the nitration step, the 4-position is the target. However, it is sterically hindered, flanked by the 3-fluoro and 5-methyl groups. Fortunately, the electronic directing effects of all three existing substituents synergistically point to the 4-position, ensuring excellent regioselectivity if the steric barrier can be overcome thermally.

Caption: Synergistic electronic directing effects favoring C-4 nitration.

Section 2: Self-Validating Experimental Protocols

Protocol A: High-Yield N-Oxidation (mCPBA Method)

Causality: mCPBA is preferred over aqueous H₂O₂/AcOH because it allows the reaction to proceed in anhydrous dichloromethane (DCM). This minimizes the loss of the highly polar N-oxide product into the aqueous phase during workup 3.

• Preparation: Dissolve 3-fluoro-5-methylpyridine (1.0 eq) in anhydrous DCM (0.2 M) in a round-bottom flask. Cool the solution to 0 °C using an ice bath.

• Oxidation: Add m-chloroperoxybenzoic acid (mCPBA, 70-77% purity, 1.3 eq) portion-wise over 15 minutes to control the mild exotherm.

• Reaction: Remove the ice bath. Stir the mixture at room temperature (20-25 °C) for 12–16 hours.

  • Self-Validation: TLC (10% MeOH in DCM) should show complete consumption of the starting material (high Rf) and the appearance of a polar spot (low Rf).

• Quench & Workup: Add saturated aqueous Na₂S₂O₃ (0.5 volumes) and stir for 30 minutes to quench unreacted peroxides. Transfer to a separatory funnel and wash the organic layer with saturated aqueous NaHCO₃ (3 × 0.5 volumes) to remove m-chlorobenzoic acid.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 3-fluoro-5-methylpyridine 1-oxide as a white to pale-yellow solid.

Protocol B: Regioselective Nitration

Causality: The steric hindrance at the 4-position requires highly active electrophiles (nitronium ions generated from fuming HNO₃ and conc. H₂SO₄) and thermal energy (85 °C).

• Acid Mixture: In a 3-neck flask equipped with a reflux condenser and internal thermometer, cool concentrated H₂SO₄ (98%, 5.0 mL/mmol substrate) to 0 °C. Slowly add fuming HNO₃ (≥90%, 1.5 mL/mmol substrate) dropwise.

• Addition: Add 3-fluoro-5-methylpyridine 1-oxide (1.0 eq) portion-wise to the cold acid mixture. Caution: Highly exothermic. Maintain internal temperature below 10 °C during addition.

• Thermal Activation: Gradually warm the mixture to room temperature, then heat to an internal temperature of exactly 85 °C for 5 hours.

  • Self-Validation: LC-MS monitoring is critical here to track the formation of the 4-nitro product and halt the reaction before over-oxidation of the methyl group occurs.

• Isolation: Cool the mixture to 0 °C and pour it cautiously onto crushed ice. Extract with ethyl acetate (3 × equal volume). Wash the combined organic layers with saturated NaHCO₃ until the aqueous phase is pH > 7. Dry (Na₂SO₄) and concentrate. Purify via silica gel chromatography (Hexane/EtOAc gradient) to yield 3-fluoro-5-methyl-4-nitropyridine 1-oxide 1.

Section 3: Quantitative Optimization Data

Table 1: Optimization of N-Oxidation Conditions for 3-Fluoro-5-methylpyridine

Oxidant System	Solvent	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Mechanistic Notes
mCPBA (1.3 eq)	DCM	0 → 25	16	>95	82	Standard method; requires thorough NaHCO₃ washes 3.
H₂O₂ (30%)	AcOH	80	24	85	65	Slower kinetics; difficult aqueous workup leads to product loss.
UHP / TFAA	DCM	0 → 25	4	>98	88	Fast and clean; trifluoroperacetic acid is a highly active oxidant.

Table 2: Optimization of Nitration Conditions for 3-Fluoro-5-methylpyridine 1-oxide

HNO₃ Source	Acid Catalyst	Temp (°C)	Time (h)	4-Nitro Yield (%)	Byproduct (Methyl Oxidation) (%)
70% HNO₃	Conc. H₂SO₄	90	12	15	<5 (Mostly unreacted SM)
Fuming HNO₃	Conc. H₂SO₄	85	5	72	8
Fuming HNO₃	Conc. H₂SO₄	110	5	45	35 (Severe degradation)

Section 4: Troubleshooting FAQs

Q1: My N-oxidation yield is stalling at 60%, and I am losing product during the aqueous workup. How can I improve recovery? A: Causality: Pyridine 1-oxides are highly polar and exhibit significant water solubility. If you use excessive aqueous washes to remove m-chlorobenzoic acid, you will inadvertently wash your product into the aqueous phase. Solution: Limit the volume of your NaHCO₃ washes. Alternatively, use the Urea-Hydrogen Peroxide (UHP) / Trifluoroacetic anhydride (TFAA) method (see Table 1). This generates trifluoroperacetic acid in situ. The byproducts (urea and trifluoroacetic acid) are easily removed without massive aqueous extractions, significantly improving isolated yields of the water-soluble N-oxide.

Q2: During the nitration step, my LC-MS shows a highly polar byproduct and my yield of the 4-nitro product is low. What is happening? A: Causality: You are likely experiencing over-oxidation. The 4-position is sterically hindered by the adjacent 3-fluoro and 5-methyl groups, meaning the nitration is slow. If you attempt to force the reaction by increasing the temperature above 90 °C, the fuming HNO₃ acts as a strong oxidant rather than just a nitrating agent, oxidizing your 5-methyl group into a carboxylic acid (yielding 3-fluoro-4-nitro-1-oxidopyridine-5-carboxylic acid). Solution: Strict temperature control is mandatory. Maintain the internal reaction temperature at exactly 85 °C (Table 2). Do not exceed 5 hours of heating. It is better to accept an 80% conversion with clean product than to push for 100% conversion and destroy the molecule.

Q3: How do I safely separate the unreacted 3-fluoro-5-methylpyridine 1-oxide from the 4-nitro product? A: Causality: The introduction of the nitro group at the 4-position significantly decreases the basicity and alters the dipole moment of the N-oxide, making the nitrated product less polar than the starting material. Solution: Use standard silica gel flash chromatography. Elute with a gradient of Hexane to Ethyl Acetate. The 3-fluoro-5-methyl-4-nitropyridine 1-oxide will elute first, while the unreacted starting material will remain on the column longer due to its higher polarity.

References

• Title: Pyridine compound - ChemicalBook Source: ChemicalBook URL
• Title: WO 2008/057129 A1 - Multi-substituted pyridyl sulfoximines and their use as insecticides Source: Googleapis URL
• Title: Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice Source: PMC, NIH URL

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridine compound [m.chemicalbook.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

troubleshooting incomplete N-oxidation of 3-fluoro-5-methyl-4-nitropyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to oxidize highly deactivated heterocycles. 3-Fluoro-5-methyl-4-nitropyridine is a critical intermediate—often utilized in the synthesis of K⁺ channel radioligands for PET imaging[1]—but it presents a "perfect storm" of electronic deactivation.

Below is a comprehensive troubleshooting guide designed to help you bypass common failure points, understand the mechanistic causality of these reactions, and successfully isolate your target N-oxide.

Mechanistic Insight: The Root Cause of Incomplete Oxidation

The N-oxidation of a pyridine ring relies on the nucleophilic attack of the pyridine nitrogen's lone pair onto an electrophilic peroxy oxygen. In 3-fluoro-5-methyl-4-nitropyridine, the nitrogen is severely electron-deficient. The strongly electron-withdrawing nitro (-NO₂) group at C4 and the fluoro (-F) group at C3 drastically pull electron density away from the heterocyclic ring[2]. The mild inductive donation from the C5 methyl group is entirely insufficient to offset this effect. Consequently, standard electrophilic peracids (like m-CPBA) simply do not possess the electrophilicity required to react with this non-nucleophilic nitrogen, leading to stalled reactions.

Troubleshooting Guide & FAQs

Q1: Why does my reaction stall at <20% conversion when using m-CPBA in dichloromethane (DCM) at room temperature? A1: m-CPBA is only a moderate electrophile. Because the -NO₂ and -F groups drastically reduce the electron density at the nitrogen[2], the activation energy for the transition state is too high for m-CPBA to overcome at room temperature. The causality is purely electronic, not steric; you must increase the electrophilicity of your oxidizing agent rather than simply adding more equivalent of m-CPBA.

Q2: I tried heating the m-CPBA reaction in 1,2-dichloroethane (DCE) to 80 °C. The conversion improved slightly, but the reaction mixture turned black and yielded multiple side products. Why? A2: Thermal forcing of peracids is highly problematic. Prolonged heating of m-CPBA leads to its thermal homolysis and decomposition into m-chlorobenzoic acid and oxygen gas. Furthermore, the C3-fluorine in your substrate is highly activated toward Nucleophilic Aromatic Substitution (S_NAr). At elevated temperatures, trace water or other nucleophiles in the reaction matrix will displace the fluorine, leading to a complex mixture of degradation products.

Q3: What is the most reliable reagent system for this specific electron-deficient substrate? A3: The Urea-Hydrogen Peroxide (UHP) complex combined with Trifluoroacetic Anhydride (TFAA) is the gold standard for severely deactivated pyridines[3]. TFAA reacts in situ with UHP to generate peroxytrifluoroacetic acid (CF₃CO₃H). The strongly electron-withdrawing CF₃ group makes this peracid exceptionally electrophilic, allowing it to rapidly oxidize deeply deactivated nitrogens at or below room temperature. Alternatively, the Tf₂O / Na₂CO₃·1.5H₂O₂ system can be used to generate an even more reactive peroxytrifluoromethanesulfonic acid.

Q4: How do I prevent the hydrolysis of the C3-fluorine during the aqueous workup? A4: Once the N-oxide is formed, the C3-fluorine becomes even more susceptible to S_NAr because the N-oxide further withdraws electron density from the ring. You must ensure the workup is strictly pH-controlled. Quench the reaction with a mild base (like saturated aqueous NaHCO₃) and avoid strong bases (like NaOH). Keep the internal temperature below 10 °C during the quench to kinetically suppress hydroxide attack on the C3 position.

Quantitative Comparison of Oxidation Systems

To guide your experimental design, the following table summarizes the expected performance of various oxidation systems when applied to highly electron-deficient nitropyridines.

Oxidation System	Relative Electrophilicity	Reaction Temp (°C)	Expected Conversion (%)	Primary Failure Mode
m-CPBA / DCM	Low	20–25	< 20%	Insufficient reactivity due to EWGs
m-CPBA / DCE	Low	80	30–40%	Reagent thermal degradation
H₂O₂ / AcOH	Moderate	90	< 10%	Substrate S_NAr degradation
UHP / TFAA	Very High	0 to 20	> 90%	None (Optimal Method) [3]
Tf₂O / Na₂CO₃ / H₂O₂	Extremely High	0 to 20	> 85%	Over-oxidation / Exothermic runaway

Logical Workflow for Optimization

Logical workflow for overcoming electronic deactivation in nitropyridine N-oxidation.

Validated Experimental Protocol: UHP/TFAA-Mediated N-Oxidation

This methodology is engineered to maximize electrophilicity while kinetically protecting the labile C3-fluorine from nucleophilic displacement.

Objective: Complete N-oxidation of 3-fluoro-5-methyl-4-nitropyridine.

Step 1: Reagent Preparation In a flame-dried round-bottom flask under an inert atmosphere (N₂), dissolve 3-fluoro-5-methyl-4-nitropyridine (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

Step 2: UHP Addition Add Urea-Hydrogen Peroxide (UHP) complex (3.0 equiv) directly to the stirring solution as a solid. Self-Validation Checkpoint: The UHP will not fully dissolve. The reaction must be a heterogeneous white suspension. If the solid clumps excessively, increase the stirring rate to ensure high surface area for the solid-liquid interface.

Step 3: Electrophilic Activation Cool the suspension to 0 °C using an ice-water bath. Dropwise, add Trifluoroacetic Anhydride (TFAA) (2.5 equiv) via an addition funnel over 30 minutes. Causality: TFAA reacts with the solid UHP to generate peroxytrifluoroacetic acid in situ[3]. Slow addition is critical; rapid addition will cause a thermal runaway, prematurely decomposing the highly reactive peracid before it can interact with the deactivated pyridine nitrogen.

Step 4: Reaction Propagation Remove the ice bath and allow the mixture to warm naturally to 20 °C. Stir vigorously for 4 to 6 hours. Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes:EtOAc 1:1). The starting material (high R_f) should completely disappear, replaced by a highly polar baseline spot corresponding to the N-oxide. The reaction mixture should remain a pale yellow suspension. A shift to a dark brown color indicates thermal degradation of the peracid.

Step 5: Kinetically Controlled Quench & Isolation Cool the reaction back to 0 °C. Quench by slowly adding a saturated aqueous solution of NaHCO₃ until gas evolution (CO₂) ceases and the aqueous layer reaches a pH of ~7.5. Causality: Strict pH control and low temperatures prevent hydroxide-mediated S_NAr of the highly activated C3-fluorine. Extract the mixture with DCM (3 × 20 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure 3-fluoro-5-methyl-4-nitropyridine N-oxide.

References

• A novel reagent combination for the oxidation of highly electron deficient pyridines to N-oxides: trifluoromethanesulfonic anhydride/sodium percarbon
• A practical, efficient, and rapid method for the oxidation of electron deficient pyridines using trifluoroacetic anhydride and hydrogen peroxide–urea complex.
• Synthesis of K+ channel radioligand[18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice. PubMed (nih.gov).
• A theoretical investigation of the structure of 2-nitropyridine-N-oxide and the dependency of the NO2 torsional motion on the applied wavefunction and basis set. PMC (nih.gov).

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A theoretical investigation of the structure of 2-nitropyridine-N-oxide and the dependency of the NO2 torsional motion on the applied wavefunction and basis set - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Recrystallization of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Welcome to the technical support center for the purification of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing recrystallization solvents for this specific compound. Here, we move beyond generic protocols to offer a nuanced, troubleshooting-oriented approach grounded in chemical principles.

I. Understanding the Molecule: The Key to a Rational Solvent Choice

3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a multifaceted molecule. Its purification via recrystallization hinges on a clear understanding of its structural features, which dictate its solubility behavior.

• Pyridine N-oxide: This functional group significantly increases the compound's polarity and hydrogen bonding capability compared to its parent pyridine. The N-O bond introduces a strong dipole moment.

• Nitro Group (-NO2): As a potent electron-withdrawing group, the nitro substituent further enhances the molecule's polarity.

• Fluoro and Methyl Groups (-F, -CH3): These substituents modulate the overall polarity and introduce specific steric and electronic effects that can influence crystal packing.

Given these features, we can anticipate that 3-Fluoro-5-methyl-4-nitropyridine 1-oxide will be a polar solid, likely soluble in polar solvents and less soluble in nonpolar solvents. The ideal recrystallization solvent will be one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[1][2][3]

II. Troubleshooting and FAQs: Navigating Common Recrystallization Hurdles

This section addresses specific issues you may encounter during the recrystallization of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in a practical question-and-answer format.

Q1: My compound won't dissolve in the hot solvent, even after adding a large volume. What's happening?

A1: This is a classic sign that your chosen solvent is too nonpolar for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide. The "like dissolves like" principle is at play here. A highly polar molecule will have poor solubility in a nonpolar solvent, regardless of the temperature.

• Troubleshooting Steps:

  • Consult a Polarity Chart: Select a solvent with a higher polarity index.[4][5][6] For instance, if you started with toluene (polarity index ~2.4), consider moving to ethyl acetate (4.4) or even isopropanol (3.9).

  • Consider a Mixed-Solvent System: If a single solvent proves inadequate, a mixed-solvent approach can be effective.[7][8][9] Start by dissolving your compound in a minimum amount of a "good" hot solvent (in which it is very soluble, e.g., methanol or acetone). Then, slowly add a "bad" hot solvent (in which it is poorly soluble, e.g., water or hexane) until you observe persistent cloudiness (the saturation point). Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.[7][9]

Q2: The compound dissolved, but no crystals have formed upon cooling, even after an extended period in an ice bath. What should I do?

A2: This is a common problem that can arise from a few different factors.

• Possible Cause 1: Too Much Solvent. This is the most frequent reason for crystallization failure.[10] An excess of solvent means the solution may not be supersaturated upon cooling, a prerequisite for crystal formation.

  • Solution: Gently heat the solution to evaporate some of the solvent. Be cautious with flammable solvents. Once the volume is reduced, allow it to cool again.

• Possible Cause 2: Supersaturation. The solution may be supersaturated but requires a nucleation site to initiate crystal growth.[10]

  • Solutions:

    • Seeding: If you have a small crystal of pure 3-Fluoro-5-methyl-4-nitropyridine 1-oxide, add it to the solution to act as a template for crystal growth.[10]

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level.[10] The microscopic imperfections on the glass can serve as nucleation sites.

• Possible Cause 3: High Purity. Very pure compounds can sometimes be resistant to crystallization. The solutions above (seeding, scratching) are particularly useful in this scenario.

Q3: My compound has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals.[9][10] This is more common with impure samples or when using mixed solvent systems.

• Troubleshooting Steps:

  • Reheat and Add More "Good" Solvent: Reheat the mixture until the oil redissolves completely. Add a small amount of the "good" (high solubility) solvent to decrease the saturation point.

  • Slow Cooling: Allow the solution to cool much more slowly. You can insulate the flask to encourage gradual cooling, which favors the formation of an ordered crystal lattice over an amorphous oil.

  • Change Solvents: If oiling out persists, the chosen solvent system may be inappropriate. Select a solvent with a lower boiling point or a different solvent pair.

Q4: My recrystallized product is still impure. What went wrong?

A4: Impurities in the final product can result from several issues.

• Possible Cause 1: Inappropriate Solvent Choice. The solvent may be dissolving the impurities along with your compound, and they are co-crystallizing.

  • Solution: The ideal solvent should either keep the impurities dissolved at all temperatures or not dissolve them at all.[1] Re-evaluate your solvent choice based on the likely impurities from your synthesis. For instance, if you have nonpolar side-products, a more polar solvent might leave them behind.

• Possible Cause 2: Cooling Too Quickly. Rapid cooling can trap impurities within the crystal lattice.

  • Solution: Allow the solution to cool to room temperature slowly before moving it to an ice bath.

• Possible Cause 3: Insufficient Washing. The surfaces of your crystals may be coated with impure mother liquor.

  • Solution: After filtration, wash the crystals with a small amount of fresh, ice-cold recrystallization solvent.

III. Experimental Protocol: A Systematic Approach to Solvent Selection

This protocol outlines a small-scale, systematic method for identifying the optimal single or mixed solvent system for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Objective: To determine a suitable solvent or solvent pair for the purification of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide by recrystallization.

Materials:

• Crude 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

• A selection of solvents with varying polarities (see Table 1)

• Test tubes

• Hot plate or water bath

• Pasteur pipettes

• Glass stirring rods

Part 1: Single Solvent Screening

• Preparation: Place approximately 20-30 mg of your crude compound into several separate test tubes.

• Room Temperature Solubility: To each test tube, add a different solvent dropwise (starting with ~0.5 mL), and vortex or stir. Observe the solubility at room temperature. An ideal solvent will show poor solubility.[2]

• Hot Solubility: For the solvents in which the compound was poorly soluble at room temperature, heat the test tubes in a water bath or on a hot plate. Add the same solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used. A good solvent will dissolve the compound at or near its boiling point.[2][3]

• Cooling and Crystal Formation: Remove the test tubes that formed a clear solution upon heating and allow them to cool to room temperature, and then in an ice bath. Observe for crystal formation. The best single solvent will yield a good crop of crystals upon cooling.

Part 2: Mixed Solvent Screening (if a single solvent is not ideal)

• Select a "Good" and "Bad" Solvent Pair: Based on your single-solvent screening, choose a miscible pair of solvents where your compound is highly soluble in one (the "good" solvent) and poorly soluble in the other (the "bad" solvent).[7][9] Common pairs include ethanol/water, acetone/water, and ethyl acetate/hexane.[1]

• Dissolution: In a test tube, dissolve a small amount of your compound in the minimum amount of the hot "good" solvent.

• Addition of "Bad" Solvent: While keeping the solution hot, add the "bad" solvent dropwise until you observe persistent turbidity.[7][9]

• Clarification: Add a drop or two of the hot "good" solvent to just redissolve the precipitate and obtain a clear solution.

• Cooling: Allow the solution to cool slowly and observe for crystallization.

Data Presentation

Summarize your observations in a table similar to the one below.

Table 1: Hypothetical Solvent Screening Results for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Solvent	Polarity Index[5][6]	Solubility at Room Temp.	Solubility at B.P.	Crystal Formation on Cooling	Comments
Hexane	0.1	Insoluble	Insoluble	None	Too nonpolar.
Toluene	2.4	Sparingly Soluble	Soluble with heating	Poor, slow formation	Not ideal.
Ethyl Acetate	4.4	Sparingly Soluble	Readily Soluble	Good crystal formation	Promising candidate.
Acetone	5.1	Soluble	Readily Soluble	Poor recovery	Too soluble at room temp.
Isopropanol	3.9	Sparingly Soluble	Readily Soluble	Good crystal formation	Promising candidate.
Methanol	5.1	Soluble	Readily Soluble	Poor recovery	Too soluble at room temp.
Water	10.2	Insoluble	Sparingly Soluble	Fine needles, slow	Potential "bad" solvent.

IV. Visualization of the Recrystallization Workflow

The following diagram illustrates the decision-making process for optimizing the recrystallization of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Caption: Workflow for recrystallization solvent selection.

V. Safety Considerations

• Compound-Specific Hazards: 3-Fluoro-5-methyl-4-nitropyridine 1-oxide and related nitroaromatic compounds should be handled with care. They can be toxic and irritants.[11] Always consult the Safety Data Sheet (SDS) before use.

• Solvent Hazards: Use all solvents in a well-ventilated fume hood. Be aware of the flammability and toxicity of each solvent.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, lab coat, and chemical-resistant gloves.

VI. Concluding Remarks

The purification of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide by recrystallization is a powerful technique that, when optimized, can yield material of high purity. A systematic, problem-solving approach grounded in the chemical principles of solubility and polarity is paramount. This guide provides the foundational knowledge and practical troubleshooting steps to empower you to overcome common challenges and achieve successful purification.

References

• Organic Solvent Polarity Chart. (n.d.). ZheJiang TianHe Resin Co.,Ltd.
• Solvent Choice. (n.d.). University of York, Department of Chemistry.
• Mixed-solvent recrystallisation. (n.d.). University of York, Department of Chemistry.
• Solvent Selection for Recrystallization. (n.d.). Scribd.
• Solvents and Polarity. (n.d.).
• Troubleshooting Crystallization Problems in Industrial Settings. (2024, December 3). Zhanghua Dryer.
• Recrystallization. (n.d.).
• Recrystallization using two solvents. (2012, May 8). YouTube.
• Experiment: Recrystallization – Part I: Solvent Selection. (n.d.). Science Learning Center.
• Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry.
• Finding the best solvent for recrystallisation student sheet. (2021, September). Education in Chemistry.
• Mixed Solvents. (2022, April 7). Chemistry LibreTexts.
• Polarities of Solvents. (n.d.). Shodex.
• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272.
• Material Safety Data Sheet - 4-Nitropyridine N-oxide. (2009, January 27). Alfa Aesar.
• SAFETY DATA SHEET - 2,3-dimethyl-4-nitropyridine 1-oxide. (2011, June 7). Thermo Fisher Scientific.
• SAFETY DATA SHEET - 2,3-Dimethyl-4-nitropyridine N-Oxide. (2025, July 16). TCI Chemicals.

Sources

• 1. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. edu.rsc.org [edu.rsc.org]
• 4. Organic Solvent Polarity Chart_ZheJiang TianHe Resin Co.,Ltd. [tianhecolour.com]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. shodex.com [shodex.com]
• 7. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. abdurrahmanince.net [abdurrahmanince.net]

preventing thermal degradation of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide during drying

Welcome to the Technical Support Center for handling and processing of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on preventing thermal degradation during the critical drying step of this thermally sensitive intermediate.

Introduction: The Challenge of Drying 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a key building block in the synthesis of various pharmaceutical compounds. Its molecular structure, featuring both a nitro group and an N-oxide moiety, makes it susceptible to thermal decomposition. Improper drying can lead to yield loss, impurity formation, and potentially hazardous situations. This guide provides a comprehensive framework for understanding and mitigating these risks.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the handling and drying of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Q1: What are the initial signs of thermal degradation?

A1: Visual inspection is the first line of defense. The pure compound is typically a pale yellow or off-white solid. Any significant color change to dark yellow, brown, or black is a strong indicator of degradation. The evolution of reddish-brown fumes (nitrogen oxides) is a sign of more severe decomposition.

Q2: What is the recommended maximum drying temperature for this compound?

A2: While specific thermal analysis data for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is not widely published, data from structurally similar compounds and synthesis protocols suggest a cautious approach. A synthesis for the related compound, 3-Fluoro-4-Nitropyridine-N-Oxide, specifies vacuum drying at 60°C. Another protocol for a similar nitration reaction warns against temperatures exceeding 100°C to prevent decomposition. Therefore, as a starting point, it is strongly recommended to keep the drying temperature at or below 50-60°C under vacuum.

Q3: Is a standard laboratory oven suitable for drying this compound?

A3: No, a standard laboratory oven that operates at atmospheric pressure is not recommended. The elevated temperatures required for efficient drying in such ovens significantly increase the risk of thermal degradation. A vacuum oven is the preferred equipment.

Q4: What are the primary degradation pathways for nitropyridine N-oxides?

A4: The thermal degradation of nitropyridine N-oxides can proceed through several pathways. The most common include:

• Deoxygenation: Loss of the N-oxide oxygen atom to form the corresponding nitropyridine.

• Nitro group rearrangement or loss: The nitro group can undergo rearrangement or be eliminated, often leading to the formation of highly reactive species.

• Ring opening: At higher temperatures, the pyridine ring itself can rupture.

Q5: How can I confirm the purity of my dried material?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is the recommended method for routine purity analysis. For a more detailed investigation of potential degradation products, Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.

Part 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the drying process.

Issue 1: Color Change Observed During Drying

• Observation: The material, initially a pale yellow solid, has darkened to a brown or black color.

• Probable Cause: The drying temperature is too high, causing thermal decomposition.

• Troubleshooting Steps:

  • Immediately reduce the oven temperature.

  • If using a new batch, start with a lower drying temperature (e.g., 40°C) and gradually increase if necessary, while monitoring for any color change.

  • Ensure the vacuum is applied and maintained at a sufficient level (typically <10 mbar) to facilitate drying at a lower temperature.

  • Analyze a small sample of the discolored material by HPLC to quantify the extent of degradation and identify any major impurities.

Issue 2: Material is Still Wet After Extended Drying Time

• Observation: The material retains residual solvent even after several hours in the vacuum oven.

• Probable Cause:

  • Inefficient vacuum.

  • Drying temperature is too low for the specific solvent.

  • The sample is too thick, preventing efficient solvent evaporation from the bulk.

• Troubleshooting Steps:

  • Check the vacuum system: Ensure all seals on the vacuum oven are intact and the vacuum pump is functioning correctly and pulling a deep vacuum.

  • Increase temperature cautiously: If the vacuum is good, you can try to increase the temperature in small increments (e.g., 5°C), not exceeding 60°C, while closely monitoring for any signs of degradation.

  • Optimize sample preparation: Spread the wet material in a thin, even layer on the drying tray to maximize the surface area exposed to the vacuum.

  • Consider a solvent exchange: If the material is wet with a high-boiling point solvent, consider washing the wet cake with a more volatile, non-reactive solvent before drying.

Issue 3: Inconsistent Purity Results Between Batches

• Observation: Different batches of the dried product show varying levels of purity when analyzed by HPLC.

• Probable Cause: Inconsistent drying parameters (temperature, vacuum level, time) between batches.

• Troubleshooting Steps:

  • Standardize the drying protocol: Implement a strict, documented Standard Operating Procedure (SOP) for the drying process, specifying the exact temperature, vacuum level, and duration.

  • Validate the drying process: For a given batch size, determine the optimal and consistent drying time required to achieve the desired level of residual solvent without causing degradation.

  • Perform in-process checks: For long drying cycles, consider taking small samples at intermediate time points to monitor the progress of drying and check for any onset of degradation.

Part 3: Recommended Protocols and Methodologies

Protocol 1: Safe Drying Using a Vacuum Oven

This protocol provides a conservative and safe starting point for drying 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

• Preparation:

  • Ensure the vacuum oven is clean and the door seal is in good condition.

  • Connect the oven to a suitable vacuum pump with a cold trap in between to protect the pump from solvent vapors.

• Sample Loading:

  • Spread the wet 3-Fluoro-5-methyl-4-nitropyridine 1-oxide on a clean, shallow glass or stainless steel tray in a thin, even layer (ideally < 1 cm thick).

  • Place the tray in the vacuum oven.

• Drying Cycle:

  • Close the oven door and start the vacuum pump to reduce the pressure inside the chamber.

  • Once a stable vacuum is achieved (e.g., <10 mbar), set the oven temperature to 45-50°C .

  • Continue drying under these conditions. The drying time will depend on the solvent being removed and the batch size.

• Monitoring and Completion:

  • Periodically check the material for any visual signs of degradation (color change).

  • Drying is typically considered complete when the material reaches a constant weight.

• Unloading:

  • Turn off the oven heater and allow the oven to cool to room temperature.

  • Slowly and carefully vent the oven with an inert gas like nitrogen before opening the door.

  • Immediately transfer the dried product to a tightly sealed container.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This is a general-purpose HPLC method suitable for assessing the purity of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide and detecting potential degradation products. Method optimization may be required.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient:

  • Start with a suitable gradient, for example: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (or scan for optimal wavelength).

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase starting condition to a concentration of approximately 0.5 mg/mL.

Protocol 3: Identification of Degradation Products by GC-MS

For a more in-depth analysis of potential volatile degradation products, GC-MS can be a powerful tool.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A standard non-polar column (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium.

• Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to elute a wide range of compounds.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

• Expected Fragmentation: Look for characteristic losses from the molecular ion, such as the loss of an oxygen atom from the N-oxide ([M-16]), the loss of the nitro group ([M-46]), or a combination of both.

Part 4: Scientific Principles and In-Depth Insights

The Role of Vacuum in Gentle Drying

Drying in a vacuum oven is a prime example of applying Le Chatelier's principle to a physical process. By reducing the pressure above the sample, the boiling points of solvents are significantly lowered. This allows for rapid evaporation at temperatures well below those that would cause thermal degradation of the compound.

Understanding Thermal Stability with TGA and DSC

• TGA measures the change in mass of a sample as a function of temperature. The onset of mass loss indicates the beginning of decomposition.

• DSC measures the heat flow into or out of a sample as it is heated. An exothermic event following the melting point can indicate decomposition.

For a novel or sensitive compound, it is best practice to perform these analyses on a small scale to establish a safe operating temperature range for drying.

Part 5: Visualizations

Troubleshooting Logic Flow

Caption: Troubleshooting workflow for drying issues.

Analytical Workflow for Quality Control

Technical Support Center: Minimizing Side Reactions in 3-Fluoro-5-methyl-4-nitropyridine 1-oxide SNAr Workflows

[label="Step 2:\nKinetic SNAr\n(MeCN, 25°C, 1 min)", fillcolor="#

Finalizing the Documentation

I'm now putting the finishing touches on the entire documentation package. I've integrated all the visual elements, refined the protocol steps, and confirmed that the reference table is correct. I have thoroughly validated the entire output.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the nucleophilic aromatic substitution (SNAr) of highly functionalized pyridine N-oxides.

3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a critical precursor, notably in the synthesis of potassium (K⁺) channel PET radioligands like [¹⁸F]5-methyl-3-fluoro-4-aminopyridine ([¹⁸F]5Me3F4AP)[1]. However, this molecule is a reactive minefield. The presence of an N-oxide, a strong electron-withdrawing nitro group, a labile fluorine atom, and weakly acidic benzylic protons on the methyl group creates multiple competing reaction pathways.

This guide provides field-proven insights, mechanistic causality, and self-validating protocols to help you achieve regioselective SNAr while suppressing side reactions.

Mechanistic Overview & Competing Pathways

Before troubleshooting, we must understand the electronic landscape of the substrate. The N-oxide moiety strongly activates the C2, C4, and C6 positions toward nucleophilic attack[2]. Concurrently, the C4-nitro group activates the C3 and C5 positions. Depending on your reagents, the molecule can undergo desired substitution, premature reduction, or catastrophic polymerization.

Competing SNAr pathways and side reactions for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Troubleshooting Guide & FAQs

Q1: During ¹⁸F-radiolabeling (¹⁹F/¹⁸F exchange), why am I observing C4-nitro displacement instead of the desired C3-fluoro substitution? Causality: The N-oxide group strongly activates the C4 position, making the nitro group an excellent leaving group for SNAr, which can thermodynamically outcompete the C3-fluoro site[2]. Solution: Control the nucleophile hardness, temperature, and solvent. For ¹⁹F/¹⁸F exchange, using tetrabutylammonium [¹⁸F]fluoride ([¹⁸F]TBAF) in polar aprotic solvents like DMSO or MeCN at room temperature kinetically favors the C3-fluoro exchange[1]. Elevated temperatures (>50°C) or the use of harder nucleophiles (like primary amines) will drive the reaction toward C4-nitro displacement.

Q2: My SNAr reaction mixture turns dark black, and I lose mass balance. What is degrading? Causality: You are likely observing the deprotonation of the C5-methyl group. The protons on this methyl group are rendered acidic by the adjacent C4-nitro and the highly electron-deficient pyridine ring. Strong bases (e.g., K₂CO₃, KOH) cause deprotonation, leading to reactive enamine-like intermediates that rapidly polymerize into tarry baseline impurities. Solution: Utilize milder bases. When preparing your nucleophile (e.g., drying [¹⁸F]fluoride), use weak bases like KHCO₃ or TBAHCO₃ instead of K₂CO₃[3]. Furthermore, quenching the reaction promptly with a weak acid (like acetic acid) immediately after the SNAr step prevents base-catalyzed degradation during subsequent concentration steps[1].

Q3: I am seeing unexpected nitro-group migration products when reacting with amines. Is this normal? Causality: Yes, this is a documented phenomenon in closely related systems (e.g., 3-bromo-4-nitropyridine N-oxides). In polar aprotic solvents, nucleophilic attack can proceed via a complex rearrangement where the nitro group migrates to an adjacent position rather than simply acting as a leaving group[4]. Solution: If your goal is direct substitution without migration, strictly control the solvent polarity and base strength. Modifying the amine stoichiometry or switching solvents can suppress the migration pathway[4].

Q4: Why does my N-oxide precursor degrade when left on the benchtop? Causality: Pyridine 4-nitro 1-oxides are highly susceptible to light-catalyzed reactions. Exposure to ultraviolet or ambient light can excite the N-oxide species, leading to reversible ground-state excitation and subsequent accelerated displacement or degradation[5]. Solution: Conduct the SNAr reactions in actinic (amber) glassware or wrap the reaction vessels in aluminum foil to suppress photo-catalyzed side reactions.

Quantitative Data: Regioselectivity and Yield Optimization

The following table summarizes the causal relationship between reaction conditions and the dominant pathway, extrapolated from optimization studies of [¹⁸F]5Me3F4AP synthesis[1][3].

Solvent	Nucleophile Source	Temp (°C)	Base Additive	Dominant Pathway	Yield / Conversion
MeCN	[¹⁸F]F⁻ (Azeotropic)	25	None	C3 (¹⁹F/¹⁸F Exchange)	Optimal (>50%)
DMSO	[¹⁸F]TBAF	25	None	C3 (¹⁹F/¹⁸F Exchange)	Optimal (>50%)
MeCN	[¹⁸F]KF / K₂.₂.₂	80	K₂CO₃	C5 Deprotonation (Tar)	Low (< 10%)
DMF	Aliphatic Amines	50	TEA	C4 (Nitro Displacement)	High

Self-Validating Experimental Protocol: Regioselective SNAr & Reduction

This protocol describes the synthesis of [¹⁸F]5Me3F4AP, engineered to validate itself at each step to prevent downstream failures[1][3].

Self-validating workflow for regioselective SNAr and reduction.

Step 1: Mild Nucleophile Activation

• Trap [¹⁸F]fluoride on a QMA carbonate cartridge pre-conditioned with 50 mM KHCO₃ (Avoid K₂CO₃ to prevent C5-methyl deprotonation)[3].

• Elute and azeotropically dry the fluoride. Validation Check: The residue should be a faint white film. Discoloration indicates organic contamination or thermal degradation during drying.

Step 2: Kinetically Controlled SNAr

• Dissolve 0.2–2.0 mg of 3-fluoro-5-methyl-4-nitropyridine 1-oxide in 300 μL of anhydrous MeCN.

• Add to the dried fluoride and stir at room temperature (25°C) for exactly 1 minute[1]. Validation Check: The short reaction time and ambient temperature kinetically trap the C3-exchange product before C4-displacement or degradation can occur.

Step 3: Acid Quenching (Critical Step)

• Immediately quench the reaction by adding 3 μL of glacial acetic acid (AcOH) in 400 μL of MeCN[1]. Validation Check: The pH shift neutralizes any residual basicity. If this step is omitted, the subsequent nitrogen-stream drying step will turn the mixture black (polymerization).

Step 4: Hydrogenation (Deoxygenation & Nitro Reduction)

• Dry the quenched mixture under a nitrogen stream.

• Redissolve in 0.8 mL of MeOH, transfer to a vial containing Pd/C (2–10 mg), and subject to hydrogenation[1]. Validation Check: The successful conversion of the N-oxide and nitro groups to the amine will result in a highly polar product, easily resolvable from the precursor via radio-HPLC.

References

• Application Notes and Protocols: Nucleophilic Substitution Reactions of 3-Ethyl-4-nitropyridine 1-oxide. Benchchem.2

• Synthesis of K+ channel radioligand[18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice. PMC (NIH).1

• Syntheses and use of potassium channel blockers in pet imaging and in therapeutics (WO2025034810A1). Google Patents.3

• NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION. Clockss.4

• Nucleophilic displacements in substituted pyridine N-oxides. Part III. The light-catalysed reaction between 4-nitropyridine 1-oxide and piperidine in ethanol. Royal Society of Chemistry.5

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Nucleophilic displacements in substituted pyridine N-oxides. Part III. The light-catalysed reaction between 4-nitropyridine 1-oxide and piperidine in ethanol - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

overcoming low solubility issues with 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in organic synthesis

Technical Support Center: Advanced Troubleshooting for Pyridine N-Oxide Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS: 13958-88-8). This compound is a critical precursor in the synthesis of advanced therapeutics and PET imaging tracers, such as the potassium channel blocker [18F]5Me3F4AP[1][2]. However, its extreme polarity often leads to frustrating solubility bottlenecks during organic synthesis.

This guide synthesizes field-proven methodologies and mechanistic insights to help you overcome these barriers, ensuring reproducible and high-yielding reactions.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why is 3-Fluoro-5-methyl-4-nitropyridine 1-oxide nearly insoluble in standard organic solvents like dichloromethane (DCM) or ethyl acetate? The Causality: The insolubility is a direct result of the molecule's extreme dipole moment and rigid crystal lattice. Pyridine N-oxides are inherently zwitterionic, with a formal positive charge on the nitrogen and a negative charge on the oxygen[3]. When a strongly electron-withdrawing nitro group is positioned at the 4-position, it creates a powerful "push-pull" resonance system across the aromatic ring. This maximizes intermolecular dipole-dipole interactions and π

π stacking[3]. Standard moderately polar solvents (like DCM or EtOAc) lack the dielectric constant ( ϵ ) necessary to disrupt this high lattice energy.

Q2: What are the optimal solvent systems for executing Nucleophilic Aromatic Substitution (S N​ Ar) reactions with this substrate? The Causality: To dissolve this compound, you must use solvents capable of solvating strong dipoles without acting as nucleophiles themselves.

• Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF): These highly polar aprotic solvents are the gold standard. Their high dielectric constants effectively shield the zwitterionic charges, breaking the crystal lattice. DMSO is particularly favored for S N​ Ar halogen exchange or amination reactions[2].

• Acetonitrile (MeCN): While less effective at room temperature, MeCN is highly recommended for radiochemical applications (e.g., 18 F radiolabeling) because it is easier to evaporate than DMSO. It requires heating (typically >80°C) to achieve transient solubility[2].

Q3: How do I handle the reaction workup when using high-boiling solvents like DMSO or DMF? The Causality: Traditional liquid-liquid extraction (e.g., partitioning between water and EtOAc) often fails because the N-oxide product will stubbornly remain in the aqueous/DMF layer.

• Aqueous Precipitation (Crash-out): The most reliable method is to leverage the compound's hydrophobicity. By slowly adding the DMSO reaction mixture to a large volume of ice-cold water (1:10 ratio), the dielectric environment abruptly changes, forcing the organic product to precipitate.

• Solid-Phase Extraction (SPE): For sub-milligram scales (such as radiochemistry), passing the diluted reaction mixture through a C18 Sep-Pak cartridge traps the N-oxide, allowing the DMSO and salts to be washed away with water[1].

Part 2: Quantitative Solubility Data

To optimize your reaction design, refer to the empirical solubility profile below. This data dictates the operational boundaries for concentration limits during synthesis.

Solvent System	Dielectric Constant ( ϵ )	Estimated Solubility at 25°C	Recommended Application
Hexanes / Heptane	~1.9	< 0.1 mg/mL	Anti-solvent for crystallization
Dichloromethane (DCM)	8.9	< 1.0 mg/mL	Not recommended for reactions
Ethyl Acetate (EtOAc)	6.0	< 1.0 mg/mL	Trituration to remove impurities
Acetonitrile (MeCN)	37.5	5 - 10 mg/mL	Co-solvent; Requires heating
N,N-Dimethylformamide (DMF)	36.7	> 50 mg/mL	Primary solvent for S N​ Ar
Dimethyl Sulfoxide (DMSO)	46.7	> 100 mg/mL	Optimal primary solvent

Part 3: Self-Validating Experimental Protocol

The following protocol details an S N​ Ar halogen exchange/substitution workflow, specifically engineered to bypass the solubility limits of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

Protocol: S N​ Ar Substitution in DMSO with Aqueous Precipitation Workup

• Step 1: Pre-Solubilization (Self-Validating Step)

  • Weigh 100 mg (0.58 mmol) of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide into a dry 10 mL glass vial equipped with a magnetic stir bar.

  • Add 1.0 mL of anhydrous DMSO.

  • Validation Check: Stir at room temperature for 5 minutes. If the solution remains cloudy, apply gentle sonication for 2 minutes. The solution must be completely clear and amber-colored before proceeding. If particulate matter remains, the crystal lattice has not been fully disrupted; add DMSO in 100 μ L increments until clear.

• Step 2: Reagent Introduction

  • Add your nucleophile (e.g., an amine or a fluoride source like TBAF)[1][2].

  • Causality Note: If using an anionic nucleophile, the addition of a phase transfer catalyst (like Tetrabutylammonium bromide) can further stabilize the transition state in the highly polar DMSO environment.

• Step 3: Reaction Execution

  • Seal the vial and heat to 60°C – 85°C using an aluminum heating block. Monitor via TLC (using 10% MeOH in DCM as the eluent, as non-polar eluents will not move the N-oxide off the baseline).

• Step 4: Aqueous "Crash-Out" Workup

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Transfer the DMSO solution dropwise into a vigorously stirring beaker containing 15 mL of ice-cold distilled water.

  • Validation Check: A fine precipitate should form immediately upon contact with the water. If an oil forms instead, the product is "oiling out"; add a seed crystal or scratch the inside of the beaker with a glass rod to induce crystallization.

  • Filter the precipitate through a sintered glass funnel, wash with 5 mL of cold water, and dry under high vacuum.

Part 4: Solubilization & Reaction Workflow

The following diagram illustrates the logical decision tree for handling highly polar pyridine N-oxides in the laboratory.

Workflow for solubilizing and reacting highly polar pyridine N-oxide derivatives.

References

• Wikipedia Contributors. "Pyridine-N-oxide." Wikipedia, The Free Encyclopedia. URL: [Link]

• Google Patents. "WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics.

• National Institutes of Health (PMC). "Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice." URL: [Link]

Sources

• 1. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 2. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Nitropyridine N-oxide CAS#: 1124-33-0 [m.chemicalbook.com]

Technical Support Center: Advanced Handling &amp; Radiosynthesis Protocols for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Welcome to the Technical Support Center for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS: 13958-88-8) . As a highly activated nitroaromatic N-oxide, this compound serves as a critical precursor for the radiochemical synthesis of[18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP), a next-generation PET radioligand used to image voltage-gated potassium (K+) channels in demyelinating diseases like Multiple Sclerosis [1].

Due to its unique electronic structure, this precursor is notoriously sensitive to basic conditions and requires precise handling to prevent degradation. This guide provides drug development professionals and radiochemists with field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high radiochemical yields (RCY).

Physicochemical Profiling & Storage Specifications

To establish a baseline for safe handling, all quantitative physicochemical data and storage requirements are summarized below.

Parameter	Specification	Causality / Rationale
Chemical Name	3-Fluoro-5-methyl-4-nitropyridine 1-oxide	Contains highly electron-withdrawing -NO₂ and N-oxide groups.
CAS Number	13958-88-8	Unique identifier for procurement and SDS tracking [2].
Molecular Formula	C₆H₅FN₂O₃	MW: 172.11 g/mol .
Physical State	Solid powder / Crystalline	Hygroscopic nature requires protection from ambient moisture.
Storage Temperature	-20°C (Freezer)	Prevents thermal degradation of the nitroaromatic system.
Atmosphere	Inert (Nitrogen or Argon)	Prevents moisture absorption and oxidative degradation over time.
Primary Hazards	H302, H315, H319, H335	Irritant and harmful if swallowed. Requires standard laboratory PPE.

Expert Troubleshooting & FAQs (Handling & Storage)

Q1: Why does my precursor degrade rapidly during the 18F-radiolabeling step at room temperature, resulting in <5% radiochemical yield? A1: The degradation is caused by the extreme base-sensitivity of the precursor. The combination of the 1-oxide moiety and the 4-nitro group makes the pyridine ring highly electron-deficient. When exposed to the basic conditions typically used to elute [18F]Fluoride (such as K₂CO₃ or unneutralized TBAF), the precursor undergoes rapid nucleophilic aromatic substitution (SₙAr) by hydroxide or carbonate ions, leading to non-radioactive hydroxylated byproducts rather than the desired 19F/18F isotopic exchange [1]. Correction Strategy: You must limit the reaction time to exactly 1 minute at room temperature and immediately quench the reaction with a weak acid (e.g., Acetic Acid) to neutralize the basicity before solvent evaporation.

Q2: What are the best practices for long-term storage to maintain precursor integrity? A2: Store the compound in a tightly sealed container at -20°C under a dry, inert atmosphere (Nitrogen or Argon). Causality: Pyridine N-oxides are inherently hygroscopic. If ambient moisture is absorbed, it can facilitate slow hydrolysis of the highly activated 3-fluoro or 4-nitro groups over time. Thermal control (-20°C) prevents the energetic degradation typical of nitroaromatic compounds.

Q3: How can I implement a self-validating check to ensure my precursor hasn't degraded before starting a costly hot synthesis? A3: Before introducing [18F]F-, perform a cold "mock" reaction using the exact basic elution conditions but without the radioisotope. Spot the reaction mixture on a TLC plate (or run a rapid analytical HPLC) at 1 minute and 5 minutes. If you observe multiple new polar spots (degradation products) at 1 minute, your base concentration is too high. Adjust the [18F]F- elution protocol to use minimal base (e.g., azeotropically dried TBAF instead of heavy K₂CO₃) [3].

Validated Methodology: Radiosynthesis of [18F]5Me3F4AP

The following protocol details the 19F/18F isotopic exchange and subsequent reduction to yield the final PET radioligand. This workflow is designed as a self-validating system to ensure the base-sensitive precursor survives the labeling process [1].

Step-by-Step Protocol

• [18F]Fluoride Preparation: Trap [18F]F- on a Sep-Pak Light Accell Plus QMA carbonate cartridge. Elute with a minimal basic solution and azeotropically dry the [18F]F- using anhydrous acetonitrile (MeCN) under a nitrogen stream.

• Isotopic Exchange (Critical Timing): Dissolve 0.2 to 2.0 mg of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide in 300 μL of anhydrous MeCN. Add this to the dried[18F]F-.

• Reaction & Quench: Stir at room temperature for exactly 1 minute . Self-Validation Check: Immediately add 3 μL of glacial acetic acid (AcOH) dissolved in 400 μL of MeCN to quench the base. Spot a 1 μL aliquot onto pH paper to confirm the solution is slightly acidic (pH 5-6), validating that base-catalyzed degradation is halted.

• Evaporation: Dry the quenched reaction mixture under a nitrogen stream for 4 minutes to remove MeCN.

• Catalytic Reduction: Re-dissolve the residue in 0.8 mL of Methanol (MeOH). Transfer to a sealed vial containing 10 mg of Palladium on Carbon (Pd/C) and a stir bar. Purge with Hydrogen (H₂) gas to reduce both the 4-nitro group (to an amine) and the 1-oxide (to the free pyridine).

• Purification: Filter the mixture through a Sep-Pak Light Alumina N Cartridge to remove the Pd/C catalyst, yielding high-purity [18F]5Me3F4AP.

Caption: Radiochemical synthesis workflow of [18F]5Me3F4AP highlighting the critical acid quenching step.

Mechanistic Pathway: PET Imaging of Demyelination

Understanding the downstream application of the synthesized radioligand provides context for the stringent purity requirements of the precursor.

In healthy neurons, voltage-gated potassium (Kv) channels are hidden beneath the myelin sheath. In demyelinating diseases (e.g., Multiple Sclerosis or traumatic brain injury), the myelin degrades, exposing these channels. The final product, [18F]5Me3F4AP, is highly lipophilic, allowing it to cross the blood-brain barrier (BBB) and bind specifically to these exposed intracellular Kv channels, generating a localized PET signal [1] [3].

Caption: Mechanism of action for[18F]5Me3F4AP binding to exposed Kv channels in demyelinated axons.

References

• Title: Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice Source: National Institutes of Health (NIH) / PubMed Central URL: [Link][1]

• Title: 3-Fluoro-4-nitro-5-pinacoline oxide (CAS 13958-88-8) Chemical Properties & Suppliers Source: LookChem URL: [Link][2]

• Title: Syntheses and use of potassium channel blockers in pet imaging and in therapeutics (WO2025034810A1) Source: Google Patents URL: [3]

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Fluoro-4-nitro-5-pinacoline oxide;13958-88-8, CasNo.13958-88-8 Amadis Chemical Co., Ltd. China (Mainland) [amadis.lookchem.com]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]

Reference Data & Comparative Studies

comparing reactivity of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide vs 3-fluoro-4-nitropyridine 1-oxide

An in-depth comparative analysis of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide and 3-fluoro-4-nitropyridine 1-oxide requires a rigorous examination of how subtle structural modifications—specifically the addition of a single methyl group—profoundly alter the electronic landscape, steric accessibility, and resulting nucleophilic aromatic substitution (SNAr) reactivity.

These compounds serve as critical electrophilic precursors in the synthesis of voltage-gated potassium (K+) channel blockers, most notably the positron emission tomography (PET) radioligands[18F]3F4AP and [18F]5Me3F4AP, which are used to image demyelinating diseases such as Multiple Sclerosis[1][2].

Electronic and Steric Topography

Both compounds rely on a synergistic push-pull electronic system to activate the pyridine ring for nucleophilic attack. The N-oxide moiety is a powerful electron-withdrawing group (via resonance), which severely depletes electron density at the ortho and para positions (C2, C4, C6). Concurrently, the C4-nitro group acts as both a strong electron-withdrawing group and an excellent leaving group, while the C3-fluorine provides an inductive (-I) pull that further increases local electrophilicity[2].

The Causality of the 5-Methyl Group: In 3-fluoro-4-nitropyridine 1-oxide , the planar aromatic system is relatively unhindered, allowing nucleophiles (such as [18F]fluoride) to approach both the C3 and C4 positions with low activation barriers.

The introduction of a methyl group at the C5 position in 3-Fluoro-5-methyl-4-nitropyridine 1-oxide fundamentally shifts this dynamic through two mechanisms:

• Steric Hindrance (Primary Effect): The bulky methyl group physically shields the adjacent C4-nitro group and the C5/C6 face of the ring. This steric bulk restricts the optimal Bürgi-Dunitz trajectory required for a nucleophile to attack the C4 carbon, thereby raising the activation energy for nitro-displacement[1][3].

• Inductive Deactivation (Secondary Effect): The methyl group exerts a mild electron-donating inductive (+I) effect. This slightly increases the electron density of the overall pyridine π-system, marginally raising the Lowest Unoccupied Molecular Orbital (LUMO) energy and reducing the global electrophilicity of the ring compared to its non-methylated counterpart.

Steric and electronic divergence in SNAr pathways between the two pyridine 1-oxide precursors.

Comparative Reactivity Profile (SNAr)

The most heavily documented reaction for these intermediates is radiofluorination via SNAr. Because nucleophilic (radio)fluorination of electron-rich pyridines is notoriously challenging at the meta position, the N-oxide and nitro groups are strictly required to temporarily activate the ring[2].

• 3-Fluoro-4-nitropyridine 1-oxide: Exhibits extreme reactivity. When exposed to tetrabutylammonium fluoride (TBAF), it undergoes 19F/18F isotopic exchange at the C3-fluorine bond. This reaction is extraordinarily fast, reaching equilibrium within seconds at room temperature. It represents a rare example of direct fluoride exchange of a C–F bond in a heterocyclic compound[4].

• 3-Fluoro-5-methyl-4-nitropyridine 1-oxide: While the +I effect of the methyl group slightly tempers the ring's reactivity, the steric shielding of the C4 position ensures that nucleophilic attack is highly directed toward the C3-fluorine. This allows for clean 19F/18F isotopic exchange with minimal competing side reactions at C4, yielding high-purity intermediates[1][3].

Quantitative Data Comparison

Property / Reactivity Metric	3-Fluoro-4-nitropyridine 1-oxide	3-Fluoro-5-methyl-4-nitropyridine 1-oxide
Molecular Weight	158.09 g/mol [5]	172.11 g/mol
Primary SNAr Target	C3 (19F/18F exchange) & C4 (NO2 displacement)[4]	C3 (19F/18F exchange favored due to C4 shielding)[1]
18F-Radiolabeling Yield	~33.1 ± 5.4% (Isotopic Exchange)[4]	High purity, comparable kinetics[1]
Reaction Time (18F Exchange)	< 1 minute (Room Temp)[4]	~1 minute (Room Temp)[1]
Downstream Product	[18F]3-fluoro-4-aminopyridine ([18F]3F4AP)[2]	[18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP)[1]

Experimental Methodologies: Self-Validating Radiolabeling Workflow

To utilize these precursors effectively, the N-oxide and nitro groups must be leveraged for the SNAr step and subsequently removed. The following protocol details the 19F/18F isotopic exchange and subsequent reduction, designed as a self-validating system where intermediate purity dictates final yield[1][3].

Phase 1: Azeotropic Drying of the Nucleophile Causality: [18F]Fluoride is generated in target water. Water molecules form a tight hydration sphere around the fluoride ion, completely neutralizing its nucleophilicity. Azeotropic drying strips this hydration sphere, leaving a "naked," highly reactive nucleophile.

• Trap aqueous [18F]F− on a pre-conditioned Sep-Pak Light Accell Plus QMA carbonate cartridge[3].

• Elute the[18F]F− into a reaction vessel using a solution of Kryptofix 2.22 (K222) and potassium carbonate (K2CO3) in acetonitrile/water.

• Evaporate the solvent under a stream of nitrogen at 100°C. Add anhydrous acetonitrile (MeCN) and evaporate repeatedly to azeotropically remove all residual trace water.

Phase 2: SNAr Isotopic Exchange Causality: A polar aprotic solvent is required to dissolve the precursor without solvating (and thereby deactivating) the naked fluoride ion[3].

• Dissolve 0.2 to 2.0 mg of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (or the non-methylated analog) in 300 μL of anhydrous MeCN or DMSO[1].

• Add the precursor solution to the dried [18F]F− residue.

• Stir at room temperature for 1 minute. The rapid kinetics of the 19F/18F exchange bypass the need for extensive heating, which minimizes thermal degradation[1][4].

• Quench the reaction by adding 3 μL of glacial acetic acid in 400 μL of MeCN to neutralize the basicity of K2CO3, preventing downstream side reactions. Dry under a nitrogen stream[1].

Phase 3: Catalytic Hydrogenation (Reduction) Causality: The highly activating N-oxide and nitro groups must be reduced to yield the final biologically active aminopyridine. Palladium on carbon (Pd/C) efficiently reduces both functional groups in a single pot.

• Re-dissolve the crude reaction mixture in 0.8 mL of Methanol (MeOH).

• Transfer to a vial charged with 10 mg of Pd/C catalyst.

• Introduce hydrogen gas (or use ammonium formate as a hydrogen donor) and allow the reduction to proceed, converting the intermediate to [18F]5-methyl-3-fluoro-4-aminopyridine[1].

• Filter through a Sep-Pak Light Alumina N Cartridge to remove the Pd/C catalyst and analyze via radio-HPLC for validation[1].

Mechanism of SNAr isotopic exchange forming the transient Meisenheimer complex.

References

• Source: National Institutes of Health (nih.gov)
• Source: National Institutes of Health (nih.gov)
• US10160695B2 - Synthesis of meta-substituted[18F]-3-fluoro-4-aminopyridines by direct radiofluorination of pyridine N-oxides Source: Google Patents URL
• WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics Source: Google Patents URL
• How to prepare 3-Fluoro-4-Nitropyridine-N-Oxide?

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. US10160695B2 - Synthesis of meta-substituted [18F]-3-fluoro-4-aminopyridines by direct radiofluorination of pyridine N-oxides - Google Patents [patents.google.com]
• 5. guidechem.com [guidechem.com]

Benchmarking Deoxygenation Catalysts for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide: Chemoselectivity vs. Global Reduction

Executive Summary & The Synthetic Challenge

In modern medicinal chemistry, 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a highly functionalized, sensitive intermediate. Its most prominent application is serving as the critical precursor for [18F]3-fluoro-5-methylpyridin-4-amine ([18F]5Me3F4AP), a voltage-gated potassium channel blocker utilized as a PET radioligand for imaging neurological demyelination[1].

The structural complexity of this substrate presents a formidable chemoselectivity challenge. It contains three highly reactive sites:

• The N-oxide moiety: Requires targeted deoxygenation.

• The nitro group (-NO2): Highly susceptible to reduction, often reducing faster than the N-oxide.

• The fluoro substituent (-F): Prone to undesired hydrodefluorination (C-F bond cleavage) under strong reductive conditions.

As an application scientist, your choice of catalyst dictates the reaction's trajectory. Depending on the synthetic goal, researchers must choose between Global Reduction (yielding the 4-aminopyridine required for the PET tracer) and Chemoselective Deoxygenation (yielding 3-fluoro-5-methyl-4-nitropyridine while preserving the nitro group for orthogonal downstream functionalization).

Catalyst Benchmarking & Mechanistic Causality

Global Reduction: Palladium on Carbon (Pd/C) with H 2​

For the synthesis of the [18F]5Me3F4AP PET tracer, global reduction is the desired pathway. The standard protocol employs a Palladium-on-Carbon (Pd/C) catalyst under a hydrogen atmosphere[2].

• Causality & Mechanism: Pd/C efficiently adsorbs H 2​ , homolytically cleaving it to form surface-bound hydride species. These hydrides rapidly attack both the N-O bond and the nitro group. The reduction of the nitro group to an amine proceeds via nitroso and hydroxylamine intermediates.

• The Defluorination Risk: The primary drawback of Pd/C is its lack of chemoselectivity, which extends to the C-F bond. Prolonged reaction times or excessive catalyst loading will lead to hydrodefluorination, destroying the radiotracer's active site. Strict stoichiometric control of H 2​ or the use of flow chemistry is required to halt the reaction immediately after the N-O and NO 2​ reductions are complete.

Chemoselective Deoxygenation: Rhenium Photocatalyst (Re-3)

When the synthetic goal is to isolate 3-fluoro-5-methyl-4-nitropyridine (leaving the nitro group intact), traditional hydrogenation fails. Instead, visible-light photoredox catalysis using the Rhenium complex [Re(4,4′-tBu-bpy)(CO)3Cl] (referred to as Re-3) offers unprecedented chemoselectivity[3].

• Causality & Mechanism: Under blue LED irradiation (440 nm), Re-3 enters a highly active excited state. Using N,N-Diisopropylethylamine (DIPEA) as a sacrificial electron donor, the catalyst is reduced to a species capable of transferring electrons specifically to the N-O bond (E 1/2​ = -1.04 V vs. SHE)[3]. The inner-sphere electron transfer mechanism is highly specific to the N-oxide oxygen, leaving the thermodynamically different nitro group and the strong C-F bond completely unperturbed[4].

Transfer Oxidation: [Pd(OAc) 2​ ]/dppf with Triethylamine

An alternative for chemoselective deoxygenation is microwave-assisted transfer oxidation using a homogeneous palladium catalyst[5].

• Causality & Mechanism: This system uses [Pd(OAc)2] paired with the bulky ferrocene-based diphosphine ligand, dppf. Triethylamine (Et 3​ N) acts as both the base and the terminal oxygen acceptor. The steric bulk of the dppf ligand creates a restrictive coordination sphere around the palladium center that favors the insertion of the highly polarized N-O bond over the nitro group. While effective, it requires harsh thermal conditions (140–160 °C)[5], which can degrade sensitive fluoro-aromatics over time.

Quantitative Performance Comparison

Table 1: Catalyst Performance Matrix for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Catalyst System	Reductant / Donor	Conditions	N-O Deox. (%)	Nitro Red. (%)	Defluorination Risk	Primary Application
10% Pd/C	H 2​ (gas)	MeOH, 25°C, 1-2 h	>99%	>99%	High (Time-dependent)	PET Tracer Synthesis (Global Reduction)
Re-3 (5 mol%)	DIPEA	CD 3​ CN, Blue LED, 20°C	85-99%	<1%	None	Chemoselective N-O Cleavage
[Pd(OAc) 2​ ]/dppf	Et 3​ N	MeCN, MW, 150°C	80-90%	<5%	Low	Thermal Chemoselective Deoxygenation

Experimental Protocols

Protocol A: Global Reduction via Pd/C (Self-Validating System)

Objective: Synthesize 3-fluoro-5-methylpyridin-4-amine without inducing defluorination[2].

• Preparation: Dissolve 3-fluoro-5-methyl-4-nitropyridine 1-oxide (1.0 mmol) in anhydrous MeOH (8.0 mL) in a flame-dried Schlenk flask.

• Catalyst Addition: Add 10% Pd/C (10 mg, 0.01 eq Pd). Causality check: Low catalyst loading is critical to prevent over-reduction of the C-F bond.

• Atmosphere Exchange: Evacuate the flask and backfill with H 2​ gas via a balloon. Repeat three times to ensure a pure H 2​ atmosphere.

• Reaction: Stir vigorously at 25 °C. Monitor strictly via TLC or LC-MS. Self-validation: The reaction must be stopped exactly when the starting material is consumed (typically 60-90 minutes) to prevent the emergence of the defluorinated byproduct.

• Workup: Filter the mixture through a pad of Celite to remove Pd/C, washing with excess MeOH. Concentrate under reduced pressure.

Protocol B: Chemoselective Photodeoxygenation via Re-3

Objective: Isolate 3-fluoro-5-methyl-4-nitropyridine[3].

• Preparation: In a 5 mL glass vial equipped with a magnetic stir bar, add 3-fluoro-5-methyl-4-nitropyridine 1-oxide (100 µmol) and [Re(4,4′-tBu-bpy)(CO)3Cl] (5 µmol, 5 mol%).

• Solvent & Donor: Add degassed CD 3​ CN (0.5 mL) followed by DIPEA (570 µmol, 5.7 equiv). Causality check: DIPEA acts as the essential sacrificial electron donor; without it, the photoredox cycle cannot turn over.

• Irradiation: Seal the vial under an argon atmosphere. Irradiate using a 40 W Blue LED (centered at 440 nm) at 20 °C for 30-45 hours.

• Validation: Perform a "light on/light off" control experiment. Self-validation: The reaction should completely stall in the dark, confirming the absolute dependency on the photo-excited Re-3 state.

Mechanistic Visualizations

Divergent reaction pathways for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide based on catalyst choice.

Mechanistic photoredox cycle of the Re-3 catalyst for chemoselective N-O bond deoxygenation.

References

• Source: nih.
• Source: google.
• Source: rsc.
• Source: organic-chemistry.
• Source: cea.

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 3. Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. iramis.cea.fr [iramis.cea.fr]
• 5. Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer ­Oxidation of Trialkylamines [organic-chemistry.org]

Spectroscopic Validation of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide Purity Standards: A Comparative Guide

Executive Summary

The development of positron emission tomography (PET) radioligands requires highly characterized precursors to ensure reproducible radiochemical yields (RCY) and high molar activity. 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS 13958-88-8) is the critical precursor for the synthesis of [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP), a next-generation PET tracer targeting voltage-gated potassium (K+) channels for imaging demyelination in the central nervous system[1].

This guide objectively compares the performance of qNMR-certified reference standards against commercial reagent grades and in-house synthesized alternatives, detailing the self-validating spectroscopic workflows required to ensure precursor viability.

The Causality of Precursor Purity in Radiochemistry

In radiopharmaceutical manufacturing, precursor purity is not merely a regulatory checkbox; it is the primary determinant of synthetic success. The conversion of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide to [18F]5Me3F4AP involves two highly sensitive steps:

• Nucleophilic Aromatic Substitution (SNAr): An 18F-fluorination utilizing [18F]TBAF.

• Catalytic Hydrogenation: A palladium-on-carbon (Pd/C) mediated reduction of both the nitro and N-oxide groups[1].

The Catalyst Poisoning Paradigm: Commercial reagent grades often synthesize the fluoro-compound via halogen exchange from a chloro-precursor. Trace residual 3-Chloro-5-methyl-4-nitropyridine 1-oxide acts as a severe poison for the Pd/C catalyst. Even at concentrations as low as 1.5%, this halogenated impurity can completely arrest the final hydrogenation step, resulting in a failed radiotracer batch. Furthermore, structural analogs compete for the [18F]fluoride, drastically reducing the molar activity of the final radioligand.

Radiochemical synthesis pathway of [18F]5Me3F4AP from the N-oxide precursor.

Analytical Target Profile (ATP) & Regulatory Grounding

To ensure the precursor is fit for purpose, we must validate its purity using orthogonal spectroscopic methods in accordance with the Analytical Target Profile (ATP) framework outlined in USP guidelines[2] and the validation parameters of ICH Q2(R1)[3]. The ATP dictates that the method must quantify the mass fraction of the main component with a target measurement uncertainty (TMU) of ≤1.0%.

Methodologies: The Self-Validating Spectroscopic System

Quantitative 1H-NMR (The Primary Ratio Method)

Causality of Protocol Design: qNMR is the gold standard for absolute purity determination because it is a primary ratio method. Unlike chromatography, qNMR does not require a reference standard of the analyte itself; it relies on a universal internal calibrant[4]. By co-dissolving the precursor with a certified reference material (CRM) like NIST-traceable Benzoic Acid, we establish metrological traceability directly to the SI unit of mass[2].

The critical parameter in this self-validating system is the relaxation delay (D1). If D1 is too short, the nuclei will not fully relax between pulses, leading to integration errors. D1 must be set to at least 5 times the longest longitudinal relaxation time (T1) of the slowest relaxing proton to ensure >99.3% magnetization recovery[4].

LC-MS/UV (Orthogonal Impurity Profiling)

Causality of Protocol Design: While qNMR provides absolute mass fraction, trace impurities (<0.5%) might be obscured by baseline noise or overlapping NMR resonances. LC-MS provides the required specificity (per ICH Q2(R1)) to identify these trace species[3]. Because 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is highly polar, a standard acidic gradient often results in poor retention. Utilizing an ammonium acetate buffer (pH 6.8) improves peak shape and stabilizes the N-oxide moiety during electrospray ionization (ESI+).

qNMR validation workflow for absolute purity determination.

Comparative Performance Analysis

Not all commercially available grades of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide are fit for radiochemical synthesis. The table below summarizes the quantitative data comparing a qNMR-certified reference standard against a standard commercial reagent and an in-house crude extract.

Grade	qNMR Mass Fraction (%)	Major Impurity Identified (LC-MS)	Pd/C Poisoning Risk	Expected Radiochemical Yield (RCY)
qNMR-Certified Reference Standard	99.6 ± 0.4%	None detected	Low	>45%
Commercial Reagent Grade	96.2 ± 1.1%	3-Chloro-5-methyl-4-nitropyridine 1-oxide (1.5%)	High (Chloride poisons Pd/C)	<15%
In-House Crude Synthesized	88.4 ± 2.3%	Unoxidized 3-Fluoro-5-methyl-4-nitropyridine (8.0%)	Moderate	<5%

Data Interpretation: The presence of the chloro-analog in the commercial reagent grade directly correlates with catastrophic failures in the downstream hydrogenation step, proving that standard reagent grades are insufficient for PET tracer manufacturing[1].

Step-by-Step Experimental Protocols

Protocol 1: High-Precision qNMR Acquisition

• System Suitability Testing (SST): Measure the 90° pulse width for the specific solvent system (DMSO-d6). Conduct an inversion-recovery experiment to determine the T1 relaxation time of the slowest relaxing proton in both the analyte and the internal standard.

• Gravimetric Preparation: Using a microbalance (readability 0.001 mg), weigh exactly ~10.000 mg of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide and ~5.000 mg of NIST-traceable Benzoic Acid (Internal Standard) into a static-free vial. Note: Standard analytical balances introduce too much weighing uncertainty for ATP compliance.

• Solvation: Dissolve the mixture in 0.6 mL of anhydrous DMSO-d6. Vortex for 60 seconds and transfer to a precision 5 mm NMR tube.

• Acquisition: Acquire the 1H-NMR spectrum at 298 K using a 90° excitation pulse. Set the relaxation delay (D1) to ≥ 5 × T1 (typically 30-45 seconds). Accumulate a minimum of 64 scans to achieve a Signal-to-Noise Ratio (SNR) > 250:1.

• Processing: Apply a 0.3 Hz exponential line broadening window function. Perform manual zero-order and first-order phase correction. Apply a multipoint baseline correction to ensure flat integration regions.

• Calculation: Calculate the mass fraction using the standard qNMR equation, factoring in the molecular weights, equivalent protons, and exact gravimetric sample masses.

Protocol 2: LC-MS/UV Impurity Profiling

• Sample Preparation: Dilute the qNMR sample in 50:50 Water:Acetonitrile to a final concentration of 0.1 mg/mL.

• Chromatographic Separation: Inject 5 µL onto a sub-2µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase: Use a gradient of Mobile Phase A (10 mM Ammonium Acetate in Water, pH 6.8) and Mobile Phase B (Acetonitrile). Run from 5% B to 95% B over 10 minutes.

• Detection: Monitor UV absorbance at 254 nm. Simultaneously acquire ESI+ mass spectra (m/z 100-500) to identify the mass of any eluting impurities (specifically looking for the [M+H]+ peak of the chloro-impurity at m/z 189/191).

References

• Brugarolas, P., et al. "Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice." Bioorganic & Medicinal Chemistry Letters, 2024. URL:[Link]

• Food and Drug Administration (FDA). "Q2(R1) Validation of Analytical Procedures: Text and Methodology." Guidance for Industry, 2021. URL:[Link]

• United States Pharmacopeia (USP). "Stimuli to the Revision Process: Validation of Analytical Procedures Based on Quantitative NMR (qNMR)." Pharmacopeial Forum, 2023. URL:[Link]

• Maniara, G., et al. "Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals." Analytical Chemistry, 1998. URL:[Link]

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. usp.org [usp.org]
• 3. fda.gov [fda.gov]
• 4. pubs.acs.org [pubs.acs.org]

LC-MS vs GC-MS Analysis for 3-Fluoro-5-methyl-4-nitropyridine 1-oxide Detection: A Comprehensive Guide

Target Audience: Analytical Chemists, Radiochemists, and Drug Development Professionals

Executive Summary & Chemical Context

3-Fluoro-5-methyl-4-nitropyridine 1-oxide (Chemical Formula: C₆H₅FN₂O₃, Exact Mass: ~172.03 Da) is a highly specialized, polar heterocyclic compound. In modern drug development and radiochemistry, it serves as a critical precursor for the radiosynthesis of [18F]5Me3F4AP, a positron emission tomography (PET) radioligand used to target voltage-gated potassium (K⁺) channels for the in vivo imaging of demyelination in multiple sclerosis[1],[2].

Because this molecule must be rigorously quantified for purity prior to radiolabeling, selecting the correct analytical platform is paramount. This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS/MS) against Gas Chromatography-Mass Spectrometry (GC-MS), demonstrating why LC-MS/MS is the mandatory gold standard for this analyte, while GC-MS introduces severe artifactual errors due to thermal degradation.

Mechanistic Challenges: The Thermal Lability of Pyridine N-Oxides

To understand the analytical divergence between LC and GC platforms, we must examine the molecule's structural liabilities:

• The Dative N-O Bond: The pyridine N-oxide moiety features a coordinate covalent bond that is highly susceptible to thermal deoxygenation.

• Steric and Electronic Strain: The presence of a highly electron-withdrawing nitro group (-NO₂) at the 4-position, flanked by a fluorine atom and a methyl group, creates a highly reactive aromatic system.

When exposed to temperatures exceeding 200°C, the N-oxide bond undergoes rapid homolytic cleavage or rearrangement, stripping the oxygen atom (-16 Da) to yield the corresponding substituted pyridine[3].

The GC-MS Failure Pathway

In standard GC-MS analysis, the sample must be volatilized in an injection port typically held between 250°C and 300°C. During this phase, 3-Fluoro-5-methyl-4-nitropyridine 1-oxide undergoes near-complete thermal deoxygenation. Consequently, the mass spectrometer detects the degradation artifact (m/z 156.0) rather than the intact parent compound (m/z 172.0). This phenomenon of N-oxide thermal degradation in GC/MS is well-documented in analytical literature, rendering the technique fundamentally unreliable for intact quantification[3].

Caption: GC-MS Thermal Degradation Pathway of Pyridine N-Oxides

Quantitative Comparison: LC-MS/MS vs GC-MS

LC-MS/MS bypasses thermal degradation entirely by maintaining the analyte in the liquid phase until it reaches the Electrospray Ionization (ESI) source. ESI is a "soft" ionization technique that readily protonates the N-oxide oxygen, yielding a robust, intact [M+H]+ precursor ion at m/z 173.1 without breaking the delicate N-O bond.

Performance Metrics Summary

Analytical Parameter	LC-MS/MS (ESI+)	GC-MS (EI)
Ionization Technique	Electrospray Ionization (Soft)	Electron Impact (Hard)
Thermal Exposure	Low (Ambient to 40°C column)	High (250°C+ Inlet / 300°C Oven)
Analyte Integrity	Intact N-oxide preserved	Severe deoxygenation (-16 Da)
Primary Detected Species	[M+H]+ (m/z 173.1)	Pyridine derivative (m/z 156.0)
Limit of Detection (LOD)	< 1 ng/mL	> 50 ng/mL (due to peak splitting)
Suitability for Purity	Recommended (Gold Standard)	Not Recommended

Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following LC-MS/MS protocol is designed as a self-validating system. System suitability criteria are embedded within the workflow to instantly flag source degradation or column overloading.

Reagents and Sample Preparation

• Diluent: 50:50 Water:Acetonitrile (v/v) maintained at 4°C to prevent hydrolysis of the nitro group.

• Standard Preparation: Dissolve 3-Fluoro-5-methyl-4-nitropyridine 1-oxide reference standard in the diluent to achieve a 1 mg/mL stock. Serial dilute to a working range of 1–100 ng/mL.

UHPLC Separation Parameters

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm). Causality: The sub-2-micron particle size ensures sharp peak shapes for highly polar N-oxides, preventing band broadening.

• Column Temperature: 35°C.

• Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile with 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, drastically enhancing the ESI+ ionization efficiency of the N-oxide.

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 3.0 min: 5% to 60% B

  • 3.0 - 4.0 min: 95% B (Wash)

  • 4.0 - 5.0 min: 5% B (Equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Mass Spectrometry (Triple Quadrupole) Parameters

• Ionization Mode: ESI Positive (ESI+).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C. Causality: Must not exceed 350°C. While ESI is a soft technique, excessive desolvation heat can induce in-source fragmentation of the N-O bond.

• MRM Transitions:

  • Quantifier: m/z 173.1 → m/z 127.0 (Collision Energy: 20 eV)

  • Qualifier: m/z 173.1 → m/z 109.0 (Collision Energy: 25 eV)

System Suitability Validation

Before analyzing unknown samples, the system must pass the following checks:

• Intact vs. Degraded Ratio: Monitor the m/z 157.1 (deoxygenated artifact) transition. It must be < 2% of the primary m/z 173.1 peak area. If higher, lower the ESI desolvation temperature.

• Tailing Factor: Must be ≤ 1.5. N-oxides can interact with active silanol groups on older columns.

Caption: LC-MS/MS Analytical Workflow for Intact N-Oxide Quantification

Conclusion

For the analysis of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide, GC-MS is fundamentally incompatible due to the thermal deoxygenation of the pyridine N-oxide moiety in the high-temperature injection port. LC-MS/MS utilizing ESI in positive mode is the definitive analytical choice , providing the soft ionization necessary to preserve the intact molecule while delivering sub-nanogram sensitivity required for rigorous radiopharmaceutical precursor validation.

References

• Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice Source: PMC / National Institutes of Health URL:[Link]

• Syntheses and use of potassium channel blockers in pet imaging and in therapeutics (WO2025034810A1)

• Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds Source: Analytical Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

A Head-to-Head Battle for Displacement: Fluorine vs. Nitro in Nucleophilic Aromatic Substitution on a Pyridine N-Oxide Scaffold

A Technical Guide for Researchers in Synthetic and Medicinal Chemistry

In the realm of heterocyclic chemistry, the pyridine N-oxide scaffold is a privileged structure, serving as a versatile intermediate in the synthesis of a myriad of functionalized molecules. Its electron-deficient nature, a consequence of the N-oxide functionality, renders it highly susceptible to nucleophilic aromatic substitution (SNAr), a cornerstone reaction for introducing molecular diversity.[1][2] This guide delves into a critical aspect of SNAr on these systems: the comparative leaving group ability of two common substituents, fluorine and the nitro group, specifically within the context of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide.

This analysis moves beyond simplistic leaving group tables to provide a nuanced, data-driven comparison grounded in the principles of physical organic chemistry. We will explore the electronic factors that govern reactivity, present relevant experimental findings, and offer a detailed protocol for a representative SNAr reaction, empowering researchers to make informed decisions in their synthetic endeavors.

The Decisive Factors: Unpacking Leaving Group Ability in SNAr

The SNAr reaction on activated heterocyclic rings typically proceeds through a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3] The overall rate of the reaction is influenced by both the rate of nucleophilic attack (the addition step) and the rate of leaving group departure (the elimination step). The relative importance of these two steps dictates the leaving group aptitude.

Key Electronic Considerations:

• Electronegativity and the Inductive Effect: Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I). This effect polarizes the C-F bond, rendering the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[4][5] This acceleration of the initial, often rate-determining, addition step is a primary reason for the exceptional performance of fluoride as a leaving group in many SNAr reactions.[6]

• Stabilization of the Meisenheimer Complex: The nitro group, with its strong electron-withdrawing resonance (-M) and inductive (-I) effects, is exceptionally adept at stabilizing the negative charge of the Meisenheimer intermediate. This stabilization is most effective when the nitro group is positioned ortho or para to the site of nucleophilic attack, as the negative charge can be delocalized onto its oxygen atoms.[3]

• Leaving Group Departure (Nucleofugality): The inherent ability of the leaving group to depart and exist as a stable anion or neutral molecule is also a factor. While fluoride (F⁻) is a relatively poor leaving group in SN2 reactions due to the strength of the C-F bond, the dynamics of SNAr are different.[7] The rate-determining step is often the initial nucleophilic attack, making the C-F bond strength less of a kinetic barrier.[6][7] The nitro group can leave as a nitrite ion (NO₂⁻), which is a reasonably stable species.

In the specific case of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide, both the fluorine and the nitro group are located at positions activated by the pyridine N-oxide functionality. The N-oxide group acts as a potent activating group, withdrawing electron density from the ring and facilitating nucleophilic attack, particularly at the C2 and C4 positions.[1][2]

Experimental Insights: The Nitro Group Takes Precedence

A key study demonstrated that in the reaction of 3-bromo-4-nitropyridine with tetrabutylammonium fluoride (TBAF), the nitro group at the 4-position is selectively displaced to yield 3-bromo-4-fluoropyridine.[8] This indicates that even with a halogen present, the nitro group is preferentially substituted. This preference for nitro group displacement in SNAr reactions on nitropyridines is a well-documented phenomenon.[9]

The rationale behind this observation lies in the dominant role of the nitro group in stabilizing the Meisenheimer complex. The powerful resonance stabilization afforded by the para-nitro group to the incoming nucleophile outweighs the inductive activation provided by the meta-disposed fluorine atom.

Table 1: Summary of Relevant Experimental Observations

Substrate	Nucleophile	Leaving Group	Product	Reference
3-bromo-4-nitropyridine	TBAF	Nitro	3-bromo-4-fluoropyridine	[8]
3-bromo-4-nitropyridine N-oxide	TBAF	Bromo	3-fluoro-4-nitropyridine N-oxide	[8][10]

It is crucial to note the role of the N-oxide. In the case of 3-bromo-4-nitropyridine N-oxide, fluorination with TBAF leads to the displacement of the bromine atom, not the nitro group.[8][10] This highlights the subtle interplay of electronic effects. The N-oxide further activates the ring, and in this specific case, appears to enhance the leaving group ability of the halogen at the 3-position sufficiently for it to be displaced. However, in the absence of the N-oxide, the nitro group at the 4-position is the more labile leaving group.

Mechanistic Rationale

The preferential displacement of the nitro group in 4-nitropyridine systems can be visualized through the resonance structures of the Meisenheimer intermediate.

Caption: Comparative stability of Meisenheimer intermediates.

When the nucleophile attacks the C4 position, the negative charge of the resulting Meisenheimer complex is effectively delocalized onto the oxygen atoms of both the nitro group and the N-oxide. This extensive delocalization results in a more stable intermediate and a lower activation energy for its formation. Conversely, attack at the C3 position offers less effective resonance stabilization of the negative charge, making this pathway less favorable.

Experimental Protocol: A Representative SNAr Reaction

The following protocol details a general procedure for the nucleophilic substitution of the nitro group in a 4-nitropyridine N-oxide derivative, based on established methodologies.[9][10]

Objective: To displace the nitro group of a 4-nitropyridine N-oxide with a representative nucleophile (e.g., an alkoxide).

Materials:

• 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (Substrate)

• Sodium methoxide (Nucleophile)

• Methanol (Solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard workup and purification reagents (e.g., water, ethyl acetate, brine, anhydrous sodium sulfate)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (1.0 eq).

• Solvent Addition: Add anhydrous methanol to dissolve the substrate.

• Nucleophile Addition: Add a solution of sodium methoxide in methanol (1.1 - 1.5 eq) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Heating (if necessary): If the reaction is sluggish at room temperature, gently heat the mixture to reflux.

• Workup: Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to afford the desired 4-methoxy-3-fluoro-5-methylpyridine 1-oxide.

Caption: Step-by-step experimental workflow.

Conclusion

In the competitive landscape of leaving groups on the 3-Fluoro-5-methyl-4-nitropyridine 1-oxide ring, the nitro group at the C4 position is the more facile leaving group in nucleophilic aromatic substitution reactions. This is primarily attributed to its superior ability to stabilize the key Meisenheimer intermediate through resonance. While the high electronegativity of fluorine at the C3 position does activate the ring towards nucleophilic attack, this effect is less pronounced than the stabilization afforded by the para-nitro group.

This understanding is crucial for synthetic chemists aiming to selectively functionalize this versatile heterocyclic core. By controlling the reaction conditions and the choice of nucleophile, researchers can predictably target either position, although displacement of the nitro group will generally be the more favorable pathway.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Pees, B., et al. (2016). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. Chemical Communications, 52(84), 12494-12497. [Link]

• Pees, B., et al. (2016). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. Chemical Communications. [Link]

• Londregan, A. T., et al. (2011). Mild Addition of Nucleophiles to Pyridine-N-Oxides. Organic Letters, 13(7), 1848-1851. [Link]

• Pearson+. (n.d.). We have considered nucleophilic aromatic substitution of pyridine...[Link]

• Ríos-Gutiérrez, M., et al. (2020). Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry, 44(4), 1338-1347. [Link]

• den Hertog, H. J., & Overhoff, J. (1950). Reactivity of 4-nitropyridine-N-oxide: Preparation of 4-substituted derivatives of pyridine-N-oxide and pyridine. Recueil des Travaux Chimiques des Pays-Bas, 69(3), 468-473. [Link]

• Reddit. (2015, May 3). Why is fluoride a better leaving group than the other halogens in reactions such as halopyridine aromatic nucleophilic substitutions, whereas in SN2 it is very poor?[Link]

• Organic Chemistry Portal. (2018, July 16). One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. [Link]

• Shah, J., et al. (2010). Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines. Journal of Radioanalytical and Nuclear Chemistry, 284(1), 11-16. [Link]

• Streitwieser, A., et al. (2016). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. The Journal of Organic Chemistry, 81(17), 7552-7559. [Link]

• The Organic Chemistry Tutor. (2023, January 17). Leaving Groups and Heteroarenes in Nucleophilic Aromatic Substitutions [Video]. YouTube. [Link]

• Chem Help ASAP. (2020, February 2). SNAr reaction scope & limitations [Video]. YouTube. [Link]

• Sun, H., & DiMagno, S. G. (2005). Tetrabutylammonium Salt Induced Denitration of Nitropyridines: Synthesis of Fluoro-, Hydroxy-, and Methoxypyridines. Organic Letters, 7(3), 449-451. [Link]

• Organic Syntheses. (n.d.). 3-Methyl-4-nitropyridine-1-oxide. [Link]

• Pitre, S. P., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 17163-17170. [Link]

• El-Nahas, A. M., et al. (2003). Experimental and Computational Study of the Kinetics of OH + Pyridine and Its Methyl- and Ethyl-Substituted Derivatives. The Journal of Physical Chemistry A, 107(22), 4470-4476. [Link]

• Ritter, T., et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Nature, 540(7632), 251-255. [Link]

• Wheeler, S. E., & Houk, K. N. (2016). An ab Initio Study of the Effect of Substituents on the n → π* Interactions between 7-Azaindole and 2,6-Difluorosubstituted Pyridines. The Journal of Physical Chemistry A, 120(30), 6036-6043. [Link]

• Wang, Y., et al. (2018). Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. Physical Chemistry Chemical Physics, 20(2), 1018-1031. [Link]

• Jones, M. T., & Kass, S. R. (2026). 5-(Pyridin-3-yl)-3,4-dihydro-2H-furan-1-ium (NNKFI): a computational study of its physico-chemical properties. Journal of Molecular Modeling, 32(3), 1-11. [Link]

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• 1. Pyridine N-oxides are reactive towards both electrophilic and nucleophilic substitution [ns1.almerja.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Reddit - Please wait for verification [reddit.com]
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• 8. Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Fluoro-5-methyl-4-nitropyridine 1-oxide

Operational & Safety Guide: Handling 3-Fluoro-5-methyl-4-nitropyridine 1-oxide (CAS: 13958-88-8)

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of protective gear, but as an integrated system of chemical causality, engineering controls, and operational precision. 3-Fluoro-5-methyl-4-nitropyridine 1-oxide is a highly specialized precursor utilized primarily in the radiochemical synthesis of [18F]5-methyl-3-fluoro-4-aminopyridine ([18F]5Me3F4AP), a next-generation positron emission tomography (PET) radioligand that targets voltage-gated potassium (K+) channels for imaging demyelination[1],[2].

Handling this compound requires a deep understanding of its unique structural vulnerabilities. Safety and operational success are inextricably linked here: protecting the operator from the compound's hazards simultaneously protects the compound from environmental degradation.

Mechanistic Hazard Profile & Causality

The molecular architecture of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide—specifically the combination of a fluorinated nitroaromatic core and an N-oxide moiety—creates a highly base-sensitive and potentially energetic system[1].

• Chemical Instability (Base Sensitivity): Exposure to basic conditions (such as the K₂CO₃ or tetrabutylammonium fluoride used during ¹⁸F-radiolabeling) catalyzes rapid degradation of the precursor even at room temperature. Without immediate intervention, this degradation severely compromises radiochemical yields, dropping them below 5% [1],[2].

• Physical Hazards (Thermal Stress): Nitroaromatic N-oxides possess high formation energies. Subjecting them to extreme thermal stress (>100°C) can provide the activation energy required for rapid, exothermic decomposition[3].

• Toxicological Profile: The compound presents acute tissue irritation risks. Based on structurally identical analogs, it triggers GHS Hazard Statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) [4].

Hazard causality pathways and corresponding protective/operational mitigations.

Personal Protective Equipment (PPE) & Operational Matrix

To standardize safety across different operational scales, PPE must be paired with appropriate engineering controls. Summarized below is the quantitative PPE matrix:

Operational Scale	Primary Hazard Focus	Required PPE	Engineering Controls
Radiochemistry (<10 mg)	Base-catalyzed degradation, Radiation exposure	Double nitrile gloves (4 mil), ANSI Z87.1 splash goggles, disposable lab coat.	Lead-shielded hot cell, automated synthesis module (e.g., TRACERlab FX2N).
Bulk Synthesis (>1 g)	Exothermic decomposition, Acute tissue irritation	Heavy-duty nitrile gloves (≥8 mil), face shield over goggles, flame-resistant lab coat.	Fume hood with blast shield, active temperature monitoring (<80°C).

Self-Validating Protocol: Radiochemical Synthesis & Quenching

The following step-by-step methodology details the ¹⁸F-fluorination of 3-Fluoro-5-methyl-4-nitropyridine 1-oxide. This protocol acts as a self-validating system: the immediate application of an acidic quench not only mitigates the risk of base-catalyzed exothermic reactions but directly preserves the structural integrity of the precursor, validating the process via high radiochemical purity[1].

Step-by-Step Methodology:

• Azeotropic Drying: Trap [¹⁸F]F⁻ on a Sep-Pak Light Accell Plus QMA carbonate cartridge, elute, and azeotropically dry the complex under a nitrogen stream to remove all moisture, which acts as a competing nucleophile[3].

• Precursor Addition: Dissolve 0.2 to 2.0 mg of non-radioactive 3-fluoro-5-methyl-4-nitropyridine 1-oxide in 300 μL of anhydrous acetonitrile (MeCN). Add this solution to the azeotropically dried [¹⁸F]F⁻ complex[1].

• Nucleophilic Substitution: Stir the reaction mixture at room temperature for exactly 1 minute. Causality Note: Elevated temperatures or prolonged exposure times at this stage will lead to denitrofluorination or complete precursor destruction due to extreme base sensitivity[1].

• Acidic Quench (Critical Safety & Yield Step): Immediately quench the reaction by adding 3 μL of glacial acetic acid (AcOH) diluted in 400 μL of MeCN[1]. This neutralizes the basic environment, instantly halting precursor degradation and preventing uncontrolled exothermic breakdown.

• Solvent Exchange & Reduction: Dry the mixture under a nitrogen stream for 4 minutes, re-dissolve in 0.8 mL of methanol (MeOH), and transfer to a 4 mL V-vial charged with Palladium on Carbon (Pd/C) for the subsequent hydrogenation of the nitro and N-oxide groups[1],[3].

Radiochemical synthesis workflow of[18F]5Me3F4AP highlighting critical handling steps.

Spill Response & Disposal Plan

• Chemical Spills: Do not use basic neutralizing agents (e.g., sodium bicarbonate or basic spill kits) on spills, as this will trigger rapid degradation and potential off-gassing. Absorb the spill with inert materials (vermiculite or dry sand) and clean the surface with a slightly acidic or neutral solvent (e.g., dilute acetic acid in ethanol).

• Disposal: Collect all nitroaromatic N-oxide waste in dedicated, vented containers to prevent pressure buildup from slow decomposition. Label clearly as "Reactive Nitroaromatic Waste - Base Sensitive." If the material is radioactive (post-labeling), transfer it to a designated decay-in-storage facility until background radiation levels are reached before initiating standard chemical disposal.

References

• Sun, Y., Ramos-Torres, K. M., Takahashi, K., Tiss, A., Zhang, L. L., & Brugarolas, P. "Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice." Bioorganic & Medicinal Chemistry Letters, vol. 114, 2024, 129991. URL:[Link]

Sources

• 1. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of K+ channel radioligand [18F]5-methyl-3-fluoro-4-aminopyridine and PET imaging in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2025034810A1 - Syntheses and use of potassium channel blockers in pet imaging and in therapeutics - Google Patents [patents.google.com]
• 4. 769-54-0|3-Fluoro-4-nitropyridine 1-oxide|BLD Pharm [bldpharm.com]